2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate

• CAS: 91442-24-9

Core Science & Biosynthesis

Synthesis of 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate: An In-Depth Technical Guide

Abstract

This technical guide provides a comprehensive and in-depth overview of the synthesis of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, a specialty monomer with significant potential in polymer science and materials development. The guide is designed for researchers, scientists, and professionals in drug development and related fields, offering not just procedural steps but also the scientific rationale behind the synthetic strategy. The synthesis is presented as a two-step process, commencing with the formation of the intermediate alcohol, 2-([1,1'-Biphenyl]-2-yloxy)ethanol, via a Williamson ether synthesis, followed by its esterification to the final acrylate product. This document emphasizes experimental design, reaction mechanisms, purification techniques, and analytical characterization, ensuring a thorough understanding of the entire synthetic workflow. All methodologies are supported by citations from peer-reviewed literature and established chemical principles, providing a trustworthy and authoritative resource.

Introduction: The Significance of Biphenyl-Containing Acrylate Monomers

Acrylate monomers containing bulky, rigid aromatic moieties such as the biphenyl group are of considerable interest in the development of advanced polymers. The incorporation of the 2-([1,1'-Biphenyl]-2-yloxy)ethyl group into a polymer backbone can impart a unique combination of properties, including enhanced thermal stability, modified refractive index, and specific intermolecular interactions. These characteristics make such polymers valuable in applications ranging from photosensitive materials in printing and adhesives to specialty plastics and coatings.[1] The biphenyl unit, in particular, is known to introduce liquid crystalline behavior and can facilitate π-π stacking interactions, leading to self-assembling materials and polymers with tailored mechanical and optical properties.

This guide focuses on a robust and reproducible synthetic route to 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, providing the necessary detail for its successful preparation and characterization in a laboratory setting.

Overall Synthetic Strategy

The synthesis of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate is most effectively approached in a two-step sequence. This strategy allows for the isolation and purification of a key intermediate, ensuring a higher purity of the final monomer product.

Step 1: Williamson Ether Synthesis of 2-([1,1'-Biphenyl]-2-yloxy)ethanol. Step 2: Esterification of 2-([1,1'-Biphenyl]-2-yloxy)ethanol with an acrylic acid derivative.

This approach provides clear advantages in terms of reaction control and purification, as the distinct chemical transformations can be optimized independently.

Caption: Mechanism of the Williamson ether synthesis.

Experimental Protocol

Table 1: Reagents and Materials for Step 1

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity (Example)	Moles (Example)
2-Phenylphenol	C({12})H({10})O	170.21	17.0 g	0.10
2-Chloroethanol	C({2})H({5})ClO	80.51	8.86 g (7.1 mL)	0.11
Potassium Carbonate (anhydrous)	K({2})CO({3})	138.21	20.7 g	0.15
N,N-Dimethylformamide (DMF)	C({3})H({7})NO	73.09	150 mL	-
Diethyl Ether	(C({2})H({5}))({2})O	74.12	As needed	-
Saturated NaCl solution (brine)	NaCl	58.44	As needed	-
Anhydrous Magnesium Sulfate	MgSO({4})	120.37	As needed	-

Procedure:

• To a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 2-phenylphenol (17.0 g, 0.10 mol), anhydrous potassium carbonate (20.7 g, 0.15 mol), and N,N-dimethylformamide (DMF, 150 mL).

• Stir the mixture under a nitrogen atmosphere at room temperature for 30 minutes.

• Add 2-chloroethanol (8.86 g, 0.11 mol) to the suspension dropwise over 15 minutes.

• Heat the reaction mixture to 80-90 °C and maintain this temperature with stirring for 8-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into 500 mL of cold water.

• Extract the aqueous mixture with diethyl ether (3 x 150 mL).

• Combine the organic extracts and wash with water (2 x 100 mL) and then with brine (100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude 2-([1,1'-Biphenyl]-2-yloxy)ethanol can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate).

Step 2: Esterification to 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate

The final step in the synthesis is the esterification of the prepared alcohol with an acrylic acid derivative. A Chinese patent describes a method for a similar compound, which can be adapted for this synthesis. [2]

Mechanistic Rationale and Reagent Selection

The esterification can be achieved through several methods, including Fischer esterification with acrylic acid or reaction with a more reactive acrylic acid derivative like acryloyl chloride.

• Method A: Fischer Esterification: This method involves reacting the alcohol with acrylic acid in the presence of an acid catalyst.

  • Reactants: 2-([1,1'-Biphenyl]-2-yloxy)ethanol and a slight excess of acrylic acid. [2] * Catalyst: An organic acid such as p-toluenesulfonic acid (p-TsOH) is effective. [2] * Solvent: A solvent that forms an azeotrope with water, such as cyclohexane or toluene, is used to drive the reaction to completion by removing the water byproduct. [2] * Inhibitor: Acrylates are prone to polymerization, especially at elevated temperatures. A polymerization inhibitor, such as hydroquinone (HQ) or monomethyl ether of hydroquinone (MEHQ), must be added. [2]

• Method B: Acylation with Acryloyl Chloride: This is often a faster and more efficient method, especially for small-scale laboratory preparations.

  • Reactants: 2-([1,1'-Biphenyl]-2-yloxy)ethanol and acryloyl chloride.

  • Base: A non-nucleophilic base, such as triethylamine (TEA), is used to scavenge the HCl byproduct. [3] * Solvent: An inert aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) is suitable. [3]This reaction is typically run at low temperatures (e.g., 0 °C) to control the reactivity of the acryloyl chloride.

The method adapted from the patent (Method A) is detailed below due to its suitability for larger-scale preparations and avoidance of highly corrosive acryloyl chloride. [2]

Experimental Protocol (Adapted from CN103709033A)

Table 2: Reagents and Materials for Step 2

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity (Example)	Moles (Example)
2-([1,1'-Biphenyl]-2-yloxy)ethanol	C({14})H({14})O({2})	214.26	21.4 g	0.10
Acrylic Acid	C({3})H({4})O({2})	72.06	8.65 g (8.2 mL)	0.12
p-Toluenesulfonic acid monohydrate	C({7})H({8})O({3})S·H({2})O	190.22	1.9 g	0.01
Cyclohexane	C({6})H({12})	84.16	200 mL	-
MEHQ (Monomethyl ether of hydroquinone)	C({7})H({8})O({2})	124.14	200 mg	-
5% Sodium Hydroxide solution	NaOH	40.00	As needed	-
Anhydrous Magnesium Sulfate	MgSO({4})	120.37	As needed	-

Procedure:

• To a 500 mL round-bottom flask equipped with a Dean-Stark trap, reflux condenser, magnetic stirrer, and nitrogen inlet, add 2-([1,1'-Biphenyl]-2-yloxy)ethanol (21.4 g, 0.10 mol), acrylic acid (8.65 g, 0.12 mol), p-toluenesulfonic acid monohydrate (1.9 g, 0.01 mol), MEHQ (200 mg), and cyclohexane (200 mL).

• Heat the mixture to reflux (approximately 80-85 °C) under a nitrogen atmosphere. Water will be collected in the Dean-Stark trap as the reaction proceeds.

• Continue refluxing for 6-10 hours, or until the theoretical amount of water (1.8 mL) has been collected, and TLC analysis indicates the consumption of the starting alcohol. [2]4. Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with 5% aqueous sodium hydroxide solution (2 x 100 mL) to remove the acid catalyst and excess acrylic acid.

• Wash the organic layer with water (2 x 100 mL) and then with brine (100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and add a small amount of MEHQ as a stabilizer.

• Remove the cyclohexane under reduced pressure using a rotary evaporator to obtain the crude 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate.

Purification and Characterization

The final product, 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, is typically a liquid. [1]Purification is crucial to remove any unreacted starting materials, byproducts, and the polymerization inhibitor if required for a specific application.

Purification

• Column Chromatography: For high purity, the crude product can be purified by column chromatography on silica gel. A mixture of hexanes and ethyl acetate is a common eluent system. The polarity can be adjusted to achieve good separation.

• Removal of Inhibitor: If the monomer is to be used immediately for polymerization, the inhibitor may need to be removed. This can be achieved by passing the crude product through a column of basic alumina or a specialized inhibitor removal column. [4]

Characterization

The structure and purity of the synthesized 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate should be confirmed by spectroscopic methods.

Table 3: Physicochemical Properties of 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate

Property	Value
CAS Number	91442-24-9
Molecular Formula	C({17})H({16})O(_{3})
Molecular Weight	268.31 g/mol
Appearance	Liquid

Spectroscopic Data:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum should show characteristic signals for the acrylate vinyl protons (typically between 5.8 and 6.5 ppm), the two ethoxy methylene groups (as triplets, likely between 4.0 and 4.5 ppm), and the aromatic protons of the biphenyl group (between 7.0 and 7.6 ppm).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show signals for the carbonyl carbon of the ester (around 166 ppm), the vinyl carbons (around 128-131 ppm), the carbons of the ethoxy group, and the aromatic carbons of the biphenyl moiety.

• FTIR (Fourier-Transform Infrared) Spectroscopy: The FTIR spectrum should exhibit a strong carbonyl (C=O) stretching band for the ester at approximately 1720-1730 cm⁻¹, C-O stretching bands around 1150-1250 cm⁻¹, and peaks corresponding to the C=C bond of the acrylate group (around 1635 cm⁻¹) and the aromatic C-H and C=C bonds of the biphenyl group.

Safety and Handling

• 2-Phenylphenol: Is a skin and eye irritant and may cause respiratory irritation. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• 2-Chloroethanol: Is toxic and should be handled with extreme care in a fume hood.

• Acryloyl Chloride (if used): Is highly corrosive, flammable, and reacts violently with water. It must be handled under anhydrous conditions in a well-ventilated fume hood with appropriate PPE.

• Acrylic Acid: Is corrosive and has a pungent odor. Handle in a fume hood.

• Acrylate Monomers: Can be irritants and sensitizers. Avoid skin contact and inhalation. Acrylates are prone to polymerization, which can be exothermic and violent. Always store with an appropriate inhibitor in a cool, dark place.

Conclusion

This guide has detailed a reliable and well-founded two-step synthesis for 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate. By first preparing the intermediate alcohol via a Williamson ether synthesis and then performing an esterification, a high-purity monomer can be obtained. The provided protocols, along with the discussion of the underlying chemical principles and reagent choices, offer a comprehensive resource for researchers. Proper purification and spectroscopic characterization are essential to ensure the quality of the final product for its intended applications in polymer and materials science.

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chemical properties of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate

An In-depth Technical Guide to 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate

Introduction

2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate is a bifunctional monomer possessing both a rigid, aromatic biphenyl group and a reactive acrylate moiety. This unique combination of a high-performance aromatic structure with a polymerizable vinyl group makes it a valuable building block in the synthesis of specialty polymers. The incorporation of the bulky biphenyl side chain into a polymer backbone can impart significant properties, including enhanced thermal stability, high refractive index, and specific chemo-selective interactions. This guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and potential applications for researchers and professionals in materials science and drug development.

Chemical Identity and Structure

The fundamental identity of this compound is defined by its structural components and standardized identifiers.

• IUPAC Name : 2-(2-phenylphenoxy)ethyl prop-2-enoate[1]

• Common Synonyms : 2-(2-Biphenylyloxy)ethyl acrylate, o-phenylphenoxyethyl acrylate, 2-PHENYLPHENOXYETHYL ACRYLATE[1][2]

• CAS Numbers : 72009-86-0, 91442-24-9[1][3]

• Molecular Formula : C₁₇H₁₆O₃[1][3][4]

• Canonical SMILES : C=CC(=O)OCCOC1=CC=CC=C1C2=CC=CC=C2[1][3]

The molecule's structure features a flexible ethyl acrylate chain attached via an ether linkage to the 2-position of a biphenyl ring system. This architecture is key to its function as a monomer.

Physicochemical Properties

The physical and are summarized below. These values, derived from both experimental and computed sources, are critical for handling, process design, and application development.

Property	Value	Source
Molecular Weight	268.31 g/mol	[1][3]
Appearance	Colorless to light yellow clear liquid	[1][2]
Boiling Point (Predicted)	390.7 ± 25.0 °C at 760 mmHg	[4]
Flash Point (Predicted)	164.7 ± 17.8 °C	[4]
Specific Gravity (20/20)	1.13	[2]
Topological Polar Surface Area	35.5 Ų	[1]
XLogP3-AA (Lipophilicity)	4	[1]
Refractive Index (Predicted)	1.550	[4]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	3	[1]
Rotatable Bond Count	7	[1]

Synthesis Methodology

The synthesis of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate is typically not a single-step process. A logical and common approach involves a two-step pathway: first, the synthesis of the precursor alcohol, 2-([1,1'-Biphenyl]-2-yloxy)ethanol, followed by its esterification with an acrylic acid derivative. This method provides high yields and purity.

Causality in Experimental Design

The choice of a two-step process is deliberate. Direct acrylation of 2-phenylphenol with 2-bromoethyl acrylate is prone to side reactions and lower yields. Separating the etherification and esterification steps allows for purification of the intermediate alcohol, ensuring the final monomer is of high quality, which is critical for achieving high molecular weight polymers. The use of a phase transfer catalyst in Step 1 can accelerate the reaction between the aqueous and organic phases, while the use of a non-nucleophilic base like triethylamine in Step 2 prevents unwanted side reactions with the acryloyl chloride.

Experimental Protocol: A Representative Synthesis

Step 1: Synthesis of 2-([1,1'-Biphenyl]-2-yloxy)ethanol

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-phenylphenol (1.0 eq), sodium hydroxide (1.1 eq), and water.

• Heat the mixture to 60-70 °C until the 2-phenylphenol is fully dissolved.

• Add 2-chloroethanol (1.2 eq) to the reaction mixture.

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield pure 2-([1,1'-Biphenyl]-2-yloxy)ethanol.

Step 2: Synthesis of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate

• Dissolve the purified 2-([1,1'-Biphenyl]-2-yloxy)ethanol (1.0 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane in a flask under a nitrogen atmosphere.

• Cool the flask to 0 °C in an ice bath.

• Add acryloyl chloride (1.2 eq) dropwise to the solution over 30 minutes, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Add a polymerization inhibitor, such as MEHQ (monomethyl ether hydroquinone), during solvent removal.

• Purify the final product by column chromatography to yield 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate as a clear liquid.

Visualization of Synthesis Workflow

Caption: Two-step synthesis pathway for the target monomer.

Reactivity and Polymerization

The reactivity of this monomer is dominated by the acrylate functional group, a well-known participant in radical polymerization.[5]

• Acrylate Group Reactivity : The carbon-carbon double bond of the acrylate is electron-deficient due to the adjacent electron-withdrawing ester carbonyl group. This makes it highly susceptible to radical-initiated polymerization.[5] The reaction can be initiated by thermal or photochemical means and can be exothermic and rapid, potentially leading to a runaway reaction if not controlled.[6][7] For this reason, the monomer is typically supplied with an inhibitor like MEHQ to prevent premature polymerization during storage.[6][8] Beyond polymerization, the acrylate group can also participate in other organic reactions such as Michael additions and Diels-Alder reactions.[9]

• Influence of the Biphenyl Moiety : The large, sterically demanding biphenyl group can influence the polymerization kinetics. It may also promote π-π stacking interactions between polymer chains, which can affect the morphology and physical properties of the resulting material.[10] These noncovalent interactions can act as physical crosslinks, enhancing the mechanical strength of the polymer.[10]

Polymerization Mechanism: Free Radical Polymerization

Caption: Key stages of free-radical polymerization.

Spectroscopic Characterization

Confirming the structure of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate relies on standard spectroscopic techniques.

• ¹H NMR : The proton NMR spectrum is expected to show characteristic signals for the vinyl protons of the acrylate group between δ 5.8 and 6.5 ppm as a set of doublets of doublets.[11] The aromatic protons of the biphenyl ring system would appear in the δ 7.0-7.6 ppm region. The two methylene groups of the ethyl linker (-O-CH₂-CH₂-O-) would present as distinct triplets around δ 4.2-4.5 ppm.

• ¹³C NMR : The carbon spectrum will feature a signal for the ester carbonyl carbon around δ 166 ppm. The vinyl carbons (=CH₂) and (=CH) would appear in the δ 128-131 ppm range. The numerous signals for the aromatic carbons of the biphenyl group would be visible between δ 110 and 145 ppm.

• IR Spectroscopy : Infrared analysis would confirm the presence of key functional groups. A strong absorption band around 1720-1730 cm⁻¹ is indicative of the C=O stretch of the acrylate ester. The C=C stretching of the vinyl group would appear around 1635 cm⁻¹. Bands corresponding to C-O-C ether stretching and aromatic C-H and C=C stretching would also be prominent.

Potential Applications

The unique structure of this monomer makes it a candidate for high-performance materials where thermal stability, optical properties, and chemical resistance are required.

• Specialty Polymers and Resins : As a monomer, it is used to create polymers with high glass transition temperatures (Tg) and excellent thermal stability, properties conferred by the rigid biphenyl side groups.[12][13] These polymers are valuable in applications requiring dimensional stability at elevated temperatures.

• Photosensitive Chemicals : The acrylate functionality makes it suitable for use in UV-curable coatings, inks, and adhesives.[1] The biphenyl group can enhance the refractive index of the cured polymer, a desirable trait for optical materials and coatings.

• Advanced Materials for Electronics and Separations : Polymers containing biphenyl moieties are investigated for various advanced applications. Their rigid structure can create materials with high fractional free volume, making them suitable for gas separation membranes.[13] Furthermore, the aromatic nature and thermal stability are advantageous for materials used in organic electronics, such as organic light-emitting diodes (OLEDs) and solar cells.[14]

Structure-Property-Application Relationship

Caption: Linking molecular features to material applications.

Safety and Handling

• Hazards : Like many acrylate monomers, 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate is expected to be an irritant to the skin, eyes, and respiratory system.[6] Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[3]

• Storage and Stability : The monomer should be stored in a cool, dry, and well-ventilated area, away from heat and direct sunlight. Recommended storage is often between 2-8°C.[3] It is stabilized with an inhibitor (MEHQ) to prevent spontaneous polymerization, which requires the presence of dissolved oxygen to be effective.[6] Therefore, it should be stored under an air atmosphere, not an inert gas.

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An In-Depth Technical Guide to 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate: Synthesis, Polymerization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the monomer 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, a compound of significant interest for the development of advanced polymers. By leveraging its unique chemical structure, featuring a bulky, aromatic biphenyl group, this acrylate monomer is a promising candidate for the formulation of high-performance materials, particularly in applications demanding a high refractive index and specific thermo-mechanical properties. This document will delve into the synthesis of the monomer, explore its polymerization characteristics, predict the properties of the resulting polymer, and discuss its potential applications in cutting-edge fields.

Monomer Synthesis: A Pathway to a High-Performance Building Block

The synthesis of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate can be achieved through the esterification of 2-(2-biphenylyloxy)ethanol with an acrylic acid source. Two primary, effective methods are presented here: direct esterification with acrylic acid and reaction with acryloyl chloride.

Synthesis via Direct Esterification

A method for the preparation of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate involves the direct esterification of 2-(2-biphenylyloxy)ethanol with acrylic acid. This process typically utilizes an organic acid as a catalyst and an organic solvent to facilitate the removal of water, driving the reaction to completion.

Reaction Scheme:

Figure 1: Synthesis of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate via direct esterification.

Experimental Protocol:

• Reactor Setup: A reaction vessel equipped with a mechanical stirrer, a thermometer, a nitrogen inlet, and a Dean-Stark apparatus connected to a condenser is charged with 2-(2-biphenylyloxy)ethanol, cyclohexane as the solvent, a polymerization inhibitor (e.g., MEHQ), and a reduction agent.

• Reactant Addition: Acrylic acid is added to the mixture. The molar ratio of acrylic acid to 2-(2-biphenylyloxy)ethanol is typically maintained between 1.05:1 and 1.5:1 to ensure complete conversion of the alcohol.

• Catalyst Introduction: An organic acid catalyst, such as p-toluenesulfonic acid or methanesulfonic acid, is introduced into the reactor.

• Reaction Execution: The reaction mixture is heated to the reflux temperature of cyclohexane (approximately 80-85 °C) under a nitrogen atmosphere. The reaction progress is monitored by collecting the water generated in the Dean-Stark trap. The reaction is considered complete when the theoretical amount of water has been collected, which typically takes 6-10 hours.

• Work-up and Purification:

  • Upon completion, the reaction mixture is cooled to room temperature.

  • The organic phase is washed sequentially with an alkaline solution (e.g., sodium bicarbonate solution) to remove the acidic catalyst and unreacted acrylic acid, followed by washing with water until the aqueous layer is neutral.

  • The organic layer is then dried over an anhydrous drying agent like magnesium sulfate.

  • Finally, the solvent is removed under reduced pressure to yield the crude 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate. Further purification can be achieved by column chromatography if necessary.

Alternative Synthesis: Acylation with Acryloyl Chloride

An alternative and often more rapid method for the synthesis of acrylate esters is the reaction of the corresponding alcohol with acryloyl chloride in the presence of a base. This method avoids the need for water removal and can often be performed at lower temperatures.

Experimental Protocol:

• Reactor Setup: A flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with 2-(2-biphenylyloxy)ethanol and a suitable anhydrous solvent (e.g., tetrahydrofuran or dichloromethane). A tertiary amine base, such as triethylamine, is added to act as a scavenger for the HCl produced during the reaction.

• Reactant Addition: The solution is cooled in an ice bath, and acryloyl chloride, dissolved in the same solvent, is added dropwise from the dropping funnel while maintaining the temperature below 5 °C.

• Reaction Execution: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours until the reaction is complete (monitored by TLC or GC).

• Work-up and Purification:

  • The triethylamine hydrochloride salt is removed by filtration.

  • The filtrate is washed with a dilute acid solution (e.g., HCl), followed by a saturated sodium bicarbonate solution and brine.

  • The organic layer is dried over an anhydrous drying agent.

  • The solvent is removed under reduced pressure to yield the desired product.

Table 1: Physicochemical Properties of 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate

Property	Value	Source
Molecular Formula	C₁₇H₁₆O₃	[1]
Molecular Weight	268.31 g/mol	[1]
Appearance	Colorless to light yellow clear liquid
Predicted Boiling Point	390.7 ± 25.0 °C at 760 mmHg	[2]
Predicted Refractive Index	1.550	[2]
CAS Number	72009-86-0	[1]

Polymerization: From Monomer to Macromolecule

2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, being an acrylate monomer, is expected to undergo free-radical polymerization to form poly(2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate). The polymerization can be initiated by thermal initiators or by photoinitiators upon exposure to UV radiation.

Figure 2: A general workflow for the polymerization and characterization of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate.

Free-Radical Polymerization

Protocol for Thermal Initiation:

• Preparation: The monomer, a suitable solvent (e.g., toluene or anisole), and a thermal initiator (e.g., azobisisobutyronitrile (AIBN) or benzoyl peroxide) are placed in a reaction vessel.

• Degassing: The mixture is thoroughly degassed by several freeze-pump-thaw cycles to remove oxygen, which can inhibit radical polymerization.

• Polymerization: The reaction vessel is then placed in a preheated oil bath at a temperature appropriate for the chosen initiator (e.g., 60-80 °C for AIBN). The polymerization is allowed to proceed for a predetermined time.

• Termination and Isolation: The polymerization is quenched by rapid cooling. The polymer is then isolated by precipitation into a non-solvent, such as methanol or hexane, followed by filtration and drying under vacuum.

Photopolymerization

For applications such as coatings and adhesives, photopolymerization offers rapid curing at ambient temperatures.

Protocol for UV-Initiated Polymerization:

• Formulation: The monomer is mixed with a suitable photoinitiator (e.g., a phosphine oxide or α-hydroxyketone type).

• Application: The formulation is applied as a thin film onto a substrate.

• Curing: The coated substrate is then exposed to UV radiation of an appropriate wavelength and intensity to initiate polymerization. The curing process is typically very fast, often occurring within seconds to minutes.

Properties of Poly(2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate)

The incorporation of the biphenyl moiety is expected to impart several desirable properties to the resulting polymer.

Figure 3: The influence of the biphenyl group on the expected properties of the polymer.

Table 2: Expected Properties of Poly(2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate)

Property	Expected Value/Characteristic	Rationale
Refractive Index	High (>1.55)	The presence of the highly polarizable aromatic biphenyl group significantly increases the molar refractivity of the polymer.
Glass Transition Temp. (Tg)	Moderately high	The bulky and rigid biphenyl side chains will restrict the rotational freedom of the polymer backbone, leading to a higher Tg compared to simple alkyl acrylates. The Tg of poly(ethyl acrylate) is -24 °C.[3]
Thermal Stability	Good	Aromatic polymers generally exhibit good thermal stability due to the inherent stability of the aromatic rings.
Mechanical Properties	Potentially improved hardness and modulus	The rigid nature of the biphenyl group could lead to a stiffer polymer with a higher modulus.
Solubility	Soluble in common organic solvents	The polymer is expected to be soluble in solvents like THF, chloroform, and toluene.
Optical Transparency	High in the visible region	The absence of strong chromophores absorbing in the visible spectrum should result in a transparent material.

Potential Applications

The unique combination of a high refractive index and good processability makes 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate a highly attractive monomer for a range of advanced applications.

• High Refractive Index Coatings: The polymer derived from this monomer could be used in anti-reflective coatings, optical films, and as an encapsulant for optoelectronic devices like LEDs and image sensors, where a high refractive index is crucial for improving light extraction efficiency and device performance.

• Optical Materials: Its potential for high optical clarity and a high refractive index makes it a candidate for the fabrication of optical components such as lenses, waveguides, and diffractive optical elements.

• Dental Composites: Acrylate-based polymers are extensively used in dentistry.[4][5] The incorporation of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate into dental resin composites could potentially enhance their refractive index to better match that of natural tooth enamel, leading to more aesthetic restorations. Furthermore, the rigid biphenyl group might contribute to improved mechanical properties and wear resistance.

• Adhesives and Inks: The monomer is reported to be used in the manufacturing of adhesives and printing inks.[1] Its properties could be tailored for specialty applications requiring high optical clarity or specific adhesive properties.

Conclusion

2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate is a monomer with significant potential for the development of advanced polymeric materials. Its synthesis is achievable through standard esterification procedures. The resulting polymer is anticipated to exhibit a high refractive index, good thermal stability, and desirable mechanical properties, making it a strong candidate for applications in optics, optoelectronics, and advanced composites. Further research into the detailed characterization of its polymerization kinetics and the comprehensive evaluation of its polymer properties is warranted to fully unlock the potential of this promising monomer.

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Protocols & Analytical Methods

Application Notes and Protocols for 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate: A Monomer for High Refractive Index Polymers

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Pursuit of High Refractive Index Polymers

In the realm of advanced optical materials, there is a continuous demand for polymers with a high refractive index (RI). These materials are critical components in a wide array of applications, including advanced optics, microlenses, image sensors, and organic light-emitting diodes (OLEDs)[1]. A high refractive index allows for the miniaturization of optical components and enhances light extraction efficiency. The incorporation of aromatic moieties into a polymer structure is a well-established strategy for increasing its refractive index[2]. The biphenyl group, with its high molar refractivity, is an excellent candidate for this purpose.

This technical guide focuses on 2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate, a monomer specifically designed for the synthesis of high refractive index polymers. Its chemical structure combines a polymerizable acrylate group with a bulky, aromatic biphenyl side chain, imparting the resulting polymer with desirable optical properties. This document provides a comprehensive overview of the polymerization of this monomer via free-radical polymerization and the characterization of the resulting polymer, poly(2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate).

Monomer Overview: 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate

2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate is a liquid monomer at room temperature with the following key properties:

Property	Value	Source
Chemical Formula	C₁₇H₁₆O₃	[3]
Molecular Weight	268.31 g/mol
Appearance	Colorless to Light yellow clear liquid
Purity (HPLC)	>90.0%
Specific Gravity (20/20)	1.13
Flash Point	165 °C
Storage	Recommended in a cool and dark place, <15°C

The presence of the biphenyl group is the primary contributor to the high refractive index of the corresponding polymer. The flexible ethyl acrylate backbone ensures good processability.

Polymerization of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate

Free-radical polymerization is a robust and widely used method for the polymerization of acrylate monomers[3]. Both solution and bulk polymerization techniques are suitable for 2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate[4]. The choice between these methods will depend on the desired molecular weight, polydispersity, and the intended application of the final polymer.

Causality Behind Experimental Choices in Free-Radical Polymerization

The selection of the initiator, solvent, and reaction conditions is critical for achieving a polymer with the desired properties.

• Initiator: Azobisisobutyronitrile (AIBN) is a common choice for the free-radical polymerization of acrylates. Its decomposition into radicals occurs at a predictable rate at moderate temperatures (around 60-80 °C), allowing for controlled initiation of the polymerization process.

• Solvent: For solution polymerization, an inert solvent that can dissolve both the monomer and the resulting polymer is required. Tetrahydrofuran (THF) and toluene are suitable choices for the polymerization of aromatic acrylates. The solvent helps to control the viscosity of the reaction mixture and dissipate the heat generated during polymerization.

• Reaction Temperature and Time: The reaction temperature is chosen to ensure an appropriate rate of initiator decomposition and propagation. The reaction time will influence the final monomer conversion and the molecular weight of the polymer.

Experimental Workflow: Solution Polymerization

The following diagram illustrates a typical workflow for the solution polymerization of 2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate.

Caption: Workflow for Solution Polymerization.

Protocol: Solution Polymerization of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate

Materials:

• 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate (inhibitor should be removed by passing through a column of basic alumina)

• Azobisisobutyronitrile (AIBN) (recrystallized from methanol)

• Anhydrous toluene

• Methanol (for precipitation)

• Schlenk flask and magnetic stirrer

• Nitrogen line

• Oil bath

Procedure:

• Monomer and Initiator Preparation: In a Schlenk flask equipped with a magnetic stir bar, dissolve 2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate (e.g., 5.0 g, 18.6 mmol) and AIBN (e.g., 0.031 g, 0.186 mmol, 1 mol% relative to monomer) in anhydrous toluene (e.g., 10 mL).

• Degassing: Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit free-radical polymerization.

• Polymerization: Backfill the flask with nitrogen and immerse it in a preheated oil bath at 70 °C. Stir the reaction mixture for a predetermined time (e.g., 24 hours).

• Purification: After the reaction, cool the flask to room temperature. Precipitate the polymer by slowly adding the viscous solution to a large excess of methanol with vigorous stirring.

• Isolation: Collect the precipitated white polymer by filtration.

• Drying: Dry the polymer in a vacuum oven at 60 °C to a constant weight.

Characterization of Poly(2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate)

Thorough characterization of the synthesized polymer is essential to validate its properties for high refractive index applications.

Expected Properties

The following table summarizes the expected properties of poly(2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate) based on data from structurally similar polymers.

Property	Expected Value	Characterization Method
Refractive Index (n_D_ at 25°C)	> 1.58	Abbe Refractometer
Glass Transition Temperature (T_g_)	60-80 °C	Differential Scanning Calorimetry (DSC)
Molecular Weight (M_n_)	10,000 - 50,000 g/mol	Gel Permeation Chromatography (GPC)
Polydispersity Index (PDI)	1.5 - 2.5	Gel Permeation Chromatography (GPC)
Thermal Stability (T_d, 5% wt loss)	> 250 °C	Thermogravimetric Analysis (TGA)
Optical Transparency	> 90% in the visible range	UV-Vis Spectroscopy

Structure-Property Relationship

The high refractive index of poly(2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate) is a direct consequence of its molecular structure.

Caption: Structure-Property Relationship.

Detailed Characterization Protocols

• Refractive Index Measurement: The refractive index of a thin film of the polymer, cast from a solution onto a glass slide, can be measured using an Abbe refractometer at a specific wavelength (e.g., 589 nm).

• Thermal Analysis:

  • Differential Scanning Calorimetry (DSC): The glass transition temperature (T_g_) can be determined by DSC. A sample is heated under a nitrogen atmosphere at a controlled rate (e.g., 10 °C/min), and the change in heat flow is measured.

  • Thermogravimetric Analysis (TGA): The thermal stability of the polymer is assessed using TGA. A sample is heated in a nitrogen atmosphere at a constant rate (e.g., 10 °C/min), and the weight loss as a function of temperature is recorded.

• Molecular Weight Determination:

  • Gel Permeation Chromatography (GPC): The number-average molecular weight (M_n_), weight-average molecular weight (M_w_), and polydispersity index (PDI = M_w_/M_n_) of the polymer can be determined by GPC using a mobile phase such as THF and polystyrene standards for calibration.

• Optical Transparency: The optical transparency of a thin film of the polymer can be evaluated by measuring its transmittance in the visible light range (400-800 nm) using a UV-Vis spectrophotometer.

Conclusion

2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate is a promising monomer for the synthesis of high refractive index polymers. The presence of the biphenyl group in its structure is key to achieving the desired optical properties. This guide provides a foundational protocol for the free-radical polymerization of this monomer and the subsequent characterization of the resulting polymer. By carefully controlling the polymerization conditions, researchers can tailor the molecular weight and other properties of poly(2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate) to meet the specific demands of various advanced optical applications.

References

• High-refractive index acrylate polymers for applications in nanoimprint lithography. (n.d.). Retrieved from [Link]

• Chemoselective Polymerization of 2-(Methacryloyloxy)ethyl Acrylate Enabled by B(C6F5)3-Stabilized s-cis and s-trans Monomer Conformations. (2025, November 30). ChemRxiv. Retrieved from [Link]

• Fluorescent polyacrylate derivate from 4-biphenylmethanol with UV-green emission. (2018, September 22). Taylor & Francis Online. Retrieved from [Link]

• Radical Copolymerization of Ethyl Acrylate and Butyl Acrylate with N-[4-N'-(Phenylamino-carbonyl) phenyl] maleimide. (2025, August 9). ResearchGate. Retrieved from [Link]

• High refractive index monomers, compositions and uses thereof. (n.d.). Google Patents.

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• Modeling of the Free Radical Copolymerization Kinetics of n-Butyl Acrylate, Methyl Methacrylate and 2-Ethylhexyl Acrylate Using PREDICI®. (n.d.). MDPI. Retrieved from [Link]

• Optical Indicators based on Structural Colored Polymers. (2022, March 11). PMC. Retrieved from [Link]

• High refractive index acryl monomer and photosensitive composition using the same. (n.d.). Google Patents.

• RAFT Synthesis and Characterization of Poly(Butyl-co-2-(N,N-Dimethylamino)Ethyl Acrylates)-block-Poly(Polyethylene Glycol Monomethyl Ether Acrylate) as a Photosensitizer Carrier for Photodynamic Therapy. (2023, June 5). MDPI. Retrieved from [Link]

• Synthesis of high refractive index and low-birefringence acrylate polymers with a tetraphenylethane skeleton in the side chain. (n.d.). RSC Publishing. Retrieved from [Link]

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Application Notes and Protocols for 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate in Optical Materials

Introduction: The Pursuit of High Refractive Index Polymers

In the ever-evolving landscape of optical and photonic devices, there is a continuous demand for advanced materials with tailored properties. High refractive index polymers (HRIPs) are a critical class of materials that enable the miniaturization and enhanced performance of optical components such as lenses, optical waveguides, and anti-reflective coatings. The incorporation of aromatic moieties into a polymer structure is a well-established strategy to increase its refractive index. 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate is a monomer of significant interest in this domain. Its biphenyl group provides a high degree of aromaticity, contributing to a high refractive index, while the acrylate functionality allows for straightforward polymerization, typically through free-radical mechanisms, to form a transparent polymer, poly(2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate).

These application notes provide a comprehensive guide for researchers, scientists, and professionals in drug development and materials science on the synthesis, characterization, and utilization of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate for the fabrication of high-quality optical materials. The protocols detailed herein are designed to be robust and reproducible, with an emphasis on the underlying scientific principles.

Physicochemical Properties of 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate

A thorough understanding of the monomer's properties is fundamental to its successful application. The key physicochemical characteristics of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate are summarized in the table below.

Property	Value	Source
Chemical Formula	C₁₇H₁₆O₃
Molecular Weight	268.31 g/mol
CAS Number	72009-86-0
Appearance	Colorless to light yellow clear liquid
Purity (HPLC)	>90.0%
Flash Point	165 °C
Specific Gravity (20/20)	1.13
Water Solubility	30mg/L at 20℃

Synthesis of 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate Monomer

The synthesis of the monomer is achieved through an esterification reaction between 2-(2-biphenylyloxy)ethanol and acrylic acid. This process is catalyzed by an organic acid in the presence of a polymerization inhibitor to prevent premature polymerization of the acrylate functional group.

Reaction Scheme

Caption: Synthesis of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate.

Detailed Protocol

• Reactor Setup: Equip a 500 mL three-necked round-bottom flask with a mechanical stirrer, a Dean-Stark trap connected to a reflux condenser, and a nitrogen inlet.

• Charging Reactants: To the flask, add 2-(2-biphenylyloxy)ethanol (0.1 mol, 21.42 g), acrylic acid (0.12 mol, 8.65 g, 1.2 equivalents), p-toluenesulfonic acid (p-TsOH) as the catalyst (0.005 mol, 0.95 g), and hydroquinone monomethyl ether (MEHQ) as the polymerization inhibitor (200 ppm).

• Solvent Addition: Add cyclohexane (200 mL) to the reaction mixture. The cyclohexane serves as a solvent and an azeotropic agent to remove the water formed during the esterification.

• Reaction: Begin stirring and purge the system with nitrogen for 15 minutes. Heat the mixture to reflux (approximately 80-90 °C). The water produced will be collected in the Dean-Stark trap.

• Monitoring: Monitor the reaction progress by observing the amount of water collected in the Dean-Stark trap. The theoretical amount of water to be collected is 1.8 mL (0.1 mol). The reaction is typically complete within 4-6 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature.

• Washing: Transfer the reaction mixture to a separatory funnel and wash sequentially with a 5% aqueous sodium bicarbonate solution (2 x 100 mL) to remove the acidic catalyst and any unreacted acrylic acid, followed by deionized water (2 x 100 mL), and finally with brine (1 x 100 mL).

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Solvent Removal: Remove the cyclohexane under reduced pressure using a rotary evaporator.

• Purification: The crude product can be further purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield the pure 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate as a colorless to light yellow oil.

• Characterization: Confirm the structure and purity of the synthesized monomer using techniques such as ¹H NMR, ¹³C NMR, and FT-IR spectroscopy.

Polymerization of 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate

The monomer can be readily polymerized via free-radical polymerization to form the high refractive index polymer, poly(2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate). Both thermal and photopolymerization methods are applicable.

Free-Radical Polymerization Workflow

Caption: Free-radical polymerization workflow.

Protocol for Photopolymerization of a Thin Film

• Formulation Preparation: In a clean, amber vial, prepare a solution by dissolving 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate (1.0 g) and a photoinitiator, such as 2,2-dimethoxy-2-phenylacetophenone (Irgacure 651, 1-2 wt% relative to the monomer), in a suitable solvent like toluene or cyclopentanone (e.g., 5 mL) to achieve the desired viscosity for spin coating.

• Substrate Preparation: Clean a glass or silicon wafer substrate by sonicating in acetone, followed by isopropanol, and finally deionized water. Dry the substrate with a stream of nitrogen. For improved adhesion, the substrate can be treated with an oxygen plasma or an adhesion promoter.

• Spin Coating: Dispense the prepared polymer solution onto the center of the substrate. Spin coat at a desired speed (e.g., 1000-4000 rpm) for a specific duration (e.g., 30-60 seconds) to achieve a thin film of uniform thickness. The thickness can be controlled by adjusting the solution concentration and spin speed.

• Soft Bake: Place the coated substrate on a hotplate at a moderate temperature (e.g., 60-80 °C) for a few minutes to evaporate the solvent.

• UV Curing: Expose the film to a UV light source (e.g., 365 nm) with a specific intensity for a sufficient time to ensure complete polymerization. The exposure time will depend on the photoinitiator concentration, film thickness, and UV lamp intensity.

• Post-Exposure Bake (Optional): A post-exposure bake (e.g., at 100-120 °C) can be performed to enhance the cross-linking density and stabilize the polymer film.

• Characterization: The resulting polymer thin film can be characterized for its optical and physical properties.

Characterization of Poly(2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate) Optical Materials

Optical Properties

• Refractive Index and Dispersion: The refractive index of the polymer film can be measured using an ellipsometer or a prism coupler at various wavelengths. The data can be fitted to the Cauchy or Sellmeier dispersion models to understand the material's dispersive properties. The high aromatic content of the biphenyl group is expected to yield a refractive index significantly higher than conventional acrylic polymers.

• Optical Transmittance: The transparency of the polymer film across the visible and near-infrared spectrum can be measured using a UV-Vis-NIR spectrophotometer. High transparency is crucial for most optical applications.

Thermal and Mechanical Properties

• Thermal Stability: Thermogravimetric analysis (TGA) can be used to determine the decomposition temperature of the polymer, providing insights into its thermal stability and operational temperature range.

• Glass Transition Temperature (Tg): Differential scanning calorimetry (DSC) can be used to measure the glass transition temperature, which is an important parameter for understanding the mechanical properties and dimensional stability of the polymer at different temperatures.

Applications in Optical Materials

The high refractive index and good processability of poly(2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate) make it a promising candidate for various applications in optical materials.

Application Workflow: Fabrication of a Planar Optical Waveguide

Caption: Fabrication of a planar optical waveguide.

Potential Applications

• Optical Waveguides: The high refractive index of the polymer allows for strong light confinement, making it suitable for the core layer of optical waveguides.[1]

• Microlens Arrays: The material can be patterned using techniques like photolithography or nanoimprint lithography to create microlens arrays for applications in imaging and beam shaping.

• Encapsulation of Optoelectronic Devices: Its high refractive index can improve light extraction efficiency when used as an encapsulant for LEDs and other light-emitting devices.

• Antireflection Coatings: Thin films of this polymer can be incorporated into multilayer antireflection coatings.

Conclusion

2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate is a versatile monomer that serves as a valuable building block for the development of high-performance optical polymers. Its synthesis is straightforward, and it can be readily polymerized to form transparent materials with a high refractive index. The protocols and application notes provided here offer a solid foundation for researchers to explore the full potential of this promising material in a wide range of optical and photonic applications.

References

• PubChem. 2-(2-Phenylphenoxy)ethyl prop-2-enoate. National Center for Biotechnology Information. [Link]

• ChemBK. 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate. [Link]

• Google Patents.

• MDPI. Polymeric Optical Waveguides: An Approach to Different Manufacturing Processes. Polymers (Basel). 2023 Sep; 15(18): 3786. [Link]

• Tang, Y., Cabrini, S., Nie, J., & Pina-Hernandez, C. (2019). High-refractive index acrylate polymers for applications in nanoimprint lithography. Chinese Chemical Letters, 30(12), 2235-2239.
• Baskar, R., & Subramanian, K. (2011). Synthesis, characterization and fluorescence studies of novel bi-phenyl based acrylate and methacrylate. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 79(5), 1992-1997.
• Al-Hossain, K., et al. (2021). Optical characterization and dispersion analyses of plasma polymerized methyl acrylate thin films. Scientific Reports, 11(1), 1-13.
• Narasimhan, D. (2001). Studies on thin film materials on acrylics for optical applications.

• National Institutes of Health. Optical Polymer Waveguides Fabricated by Roll-to-Plate Nanoimprinting Technique. [Link]

Sources

• 1. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: A Guide to Optimizing the Synthesis of 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate

Welcome to the Technical Support Center for the synthesis of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to enhance your experimental success. Here, we delve into the nuances of the synthesis, focusing on practical solutions to common challenges and the scientific principles that underpin these recommendations.

I. Understanding the Synthesis: Key Routes and Mechanistic Considerations

The synthesis of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, a valuable monomer in various applications, can be approached through two primary synthetic strategies. The choice of route will depend on the available starting materials, desired purity, and scale of the reaction.

Route 1: Two-Step Synthesis via Williamson Ether Synthesis and Acrylation

This is a robust and widely applicable method that proceeds in two distinct stages:

• Williamson Ether Synthesis: Formation of the ether linkage by reacting 2-phenylphenol with a suitable 2-haloethanol (e.g., 2-chloroethanol or 2-bromoethanol) in the presence of a base. This reaction follows an SN2 mechanism, where the phenoxide ion acts as a nucleophile, displacing the halide from the ethanol derivative.[1][2]

• Acrylation: Esterification of the resulting 2-([1,1'-biphenyl]-2-yloxy)ethanol with an acrylic acid derivative, typically acryloyl chloride or acrylic acid itself.

Route 2: One-Step Transesterification

This method involves the direct reaction of 2-phenylphenol with a 2-hydroxyethyl acrylate in the presence of a suitable catalyst. This process can be advantageous in terms of atom economy and reduced step count.

Below is a visual representation of the two primary synthetic pathways.

Caption: Primary synthetic routes to 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate.

II. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis, providing detailed solutions and preventative measures.

A. Williamson Ether Synthesis Stage (Route 1)

Q1: My Williamson ether synthesis is showing low to no conversion of 2-phenylphenol. What are the likely causes and how can I improve the yield?

A1: Low conversion in a Williamson ether synthesis is a frequent challenge. Here’s a systematic approach to troubleshooting:

• Incomplete Deprotonation of 2-Phenylphenol: The acidity of the phenolic proton in 2-phenylphenol is a critical factor. Incomplete deprotonation will result in a low concentration of the active nucleophile (the phenoxide).

  • Troubleshooting:

    • Choice of Base: Use a sufficiently strong base to ensure complete deprotonation. While sodium hydroxide (NaOH) or potassium hydroxide (KOH) can be effective, stronger bases like sodium hydride (NaH) are often more reliable, particularly if trace amounts of water are present.[3]

    • Anhydrous Conditions: Water will consume the base and protonate the phenoxide, hindering the reaction. Ensure your solvent (e.g., DMF, THF, acetonitrile) is anhydrous and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

• Poor Nucleophilicity of the Phenoxide: Steric hindrance around the phenolic oxygen can reduce the nucleophilicity of the resulting phenoxide.

  • Troubleshooting:

    • Solvent Choice: A polar aprotic solvent like DMF or DMSO is generally preferred as it solvates the cation of the base, leaving the alkoxide anion more "naked" and nucleophilic.[4]

• Side Reactions: The primary competing reaction is the elimination of the 2-haloethanol, especially if using a sterically hindered base.

  • Troubleshooting:

    • Reaction Temperature: Maintain a moderate reaction temperature. While some heating is often necessary to drive the reaction, excessive heat can favor elimination over substitution.

• Leaving Group Ability: The nature of the halide on the 2-haloethanol is important.

  • Troubleshooting:

    • Choice of Halide: The reactivity order for the leaving group is I > Br > Cl. If you are using 2-chloroethanol and experiencing low yields, consider switching to 2-bromoethanol or adding a catalytic amount of sodium or potassium iodide to the reaction mixture to facilitate an in-situ Finkelstein reaction.

Experimental Protocol: Synthesis of 2-([1,1'-Biphenyl]-2-yloxy)ethanol

• To a stirred solution of 2-phenylphenol (1 equivalent) in anhydrous DMF, add sodium hydride (1.1 equivalents, 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere.

• Allow the mixture to stir at room temperature for 30 minutes, or until the cessation of hydrogen gas evolution.

• Add 2-bromoethanol (1.2 equivalents) dropwise to the reaction mixture.

• Heat the reaction to 60-70 °C and monitor its progress by TLC.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: Workflow for the Williamson ether synthesis of the intermediate.

B. Acrylation Stage (Route 1)

Q2: I am observing polymerization of my product during the acrylation step. How can I prevent this?

A2: Acrylate monomers are highly susceptible to radical polymerization, especially at elevated temperatures or in the presence of light.[5]

• Inhibitors: The use of a radical inhibitor is crucial.

  • Troubleshooting:

    • Choice of Inhibitor: Hydroquinone monomethyl ether (MEHQ) is a commonly used and effective inhibitor for acrylate synthesis.[6] Other options include hydroquinone (HQ) and phenothiazine.[7] It's important to note that many inhibitors, including MEHQ, require the presence of oxygen to be effective.[8]

    • Concentration: The inhibitor should be added to the reaction mixture at a concentration of 100-500 ppm.

• Reaction Conditions:

  • Troubleshooting:

    • Temperature Control: Perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Acryloyl chloride is highly reactive and the reaction can often be performed at or below room temperature.

    • Light Exclusion: Protect the reaction from light by wrapping the reaction vessel in aluminum foil.

• Purification:

  • Troubleshooting:

    • Distillation: If purification is performed by distillation, ensure that an inhibitor is added to the distillation pot and that the distillation is carried out under reduced pressure to keep the temperature low.[9]

Q3: The yield of my acrylation reaction is low, and I have a significant amount of unreacted 2-([1,1'-biphenyl]-2-yloxy)ethanol. What can I do?

A3: Incomplete acrylation can be due to several factors:

• Reactivity of Acrylating Agent:

  • Troubleshooting:

    • Acryloyl Chloride vs. Acrylic Acid: Acryloyl chloride is significantly more reactive than acrylic acid. If you are using acrylic acid with a catalyst (e.g., an acid catalyst or a coupling agent like DCC), ensure the catalyst is active and used in the correct amount. For the reaction with acryloyl chloride, the addition of a non-nucleophilic base (e.g., triethylamine or pyridine) is necessary to scavenge the HCl byproduct.

• Steric Hindrance: The hydroxyl group of 2-([1,1'-biphenyl]-2-yloxy)ethanol may be sterically hindered, slowing the reaction.

  • Troubleshooting:

    • Reaction Time and Temperature: Increase the reaction time or cautiously increase the reaction temperature, always in the presence of an inhibitor.

    • Catalyst: For esterification with acrylic acid, consider using a more efficient coupling agent. The Steglich esterification, using DCC and a catalytic amount of DMAP, is a mild and effective method for sterically hindered alcohols.[10]

• Side Reactions:

  • Troubleshooting:

    • Anhydride Formation: When using acryloyl chloride, ensure that the reagent is of high purity and free from acrylic anhydride, which can lead to byproduct formation.

Experimental Protocol: Acrylation of 2-([1,1'-Biphenyl]-2-yloxy)ethanol

• Dissolve 2-([1,1'-biphenyl]-2-yloxy)ethanol (1 equivalent) and triethylamine (1.5 equivalents) in anhydrous dichloromethane (DCM) in a flask protected from light.

• Add a radical inhibitor such as MEHQ (200 ppm).

• Cool the mixture to 0 °C.

• Add acryloyl chloride (1.2 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

C. Purification and Characterization

Q4: I am having difficulty purifying the final product. What are the best methods?

A4: The purification of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate can be challenging due to its high boiling point and tendency to polymerize.

• Column Chromatography: This is often the most effective method for small to medium-scale purification.[11]

  • Troubleshooting:

    • Solvent System: A gradient elution with a mixture of hexanes and ethyl acetate is typically effective. Start with a low polarity eluent to remove non-polar impurities and gradually increase the polarity to elute the product.

    • Tailing: The product may exhibit tailing on silica gel. This can sometimes be mitigated by adding a small amount of triethylamine to the eluent.

• Washing:

  • Troubleshooting:

    • Removal of Phenolic Impurities: If the reaction has not gone to completion, unreacted 2-phenylphenol can be removed by washing the organic layer with a dilute aqueous solution of sodium hydroxide.[12] Be cautious, as this can sometimes promote hydrolysis of the ester product if the conditions are too harsh.

Q5: How can I confirm the identity and purity of my final product?

A5: A combination of spectroscopic techniques is essential for full characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect to see characteristic signals for the aromatic protons of the biphenyl group, the two methylene groups of the ethyl chain, and the vinylic protons of the acrylate group. The chemical shifts and coupling constants of the vinylic protons are diagnostic.

  • ¹³C NMR: The spectrum should show the expected number of aromatic and aliphatic carbons, with the carbonyl carbon of the ester appearing around 166 ppm.

• Infrared (IR) Spectroscopy:

  • Look for a strong carbonyl stretch (C=O) for the ester at approximately 1720-1740 cm⁻¹. The C=C stretch of the acrylate group will appear around 1635 cm⁻¹.

• High-Performance Liquid Chromatography (HPLC):

  • HPLC is an excellent tool for assessing the purity of the final product.[13] A reversed-phase column with a water/acetonitrile or water/methanol mobile phase is a good starting point for method development.

Table 1: Key Analytical Data for 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate

Technique	Expected Features
¹H NMR	Aromatic protons (multiplet, ~7.2-7.6 ppm), Vinylic protons (3 distinct signals, ~5.8-6.4 ppm), Methylene protons adjacent to ether oxygen (~4.2 ppm), Methylene protons adjacent to ester oxygen (~4.4 ppm)
¹³C NMR	Carbonyl carbon (~166 ppm), Aromatic carbons (~127-156 ppm), Vinylic carbons (~128, 131 ppm), Methylene carbons (~63, 66 ppm)
IR (cm⁻¹)	~1725 (C=O stretch, ester), ~1635 (C=C stretch, alkene), ~1200-1300 (C-O stretch, ether and ester)
Purity (HPLC)	Commercial products are often available at >90% purity.

III. References

• Synthesis and Spectroscopic Properties of Selected Acrylic and Methacrylic Derivatives of 2-Mercaptobenzothiazole. (n.d.). MDPI. Retrieved January 27, 2026, from [Link]

• Process for continuously synthesizing acrylic acid esters. (n.d.). Google Patents. Retrieved January 27, 2026, from

• The Williamson Ether Synthesis. (2014, October 24). Master Organic Chemistry. Retrieved January 27, 2026, from [Link]

• • The Williamson Ether Synthesis. (n.d.). University of Missouri–St. Louis. Retrieved January 27, 2026, from [Link]

• Process for the production of acrylic acid esters containing carboxyl groups. (n.d.). Google Patents. Retrieved January 27, 2026, from

• Experiment 06 Williamson Ether Synthesis. (n.d.). St. Norbert College. Retrieved January 27, 2026, from [Link]

• Serendipity-Driven Telescoped Synthesis of 2-Aryl Glycidic Esters from Aldehydes. (2020, January 21). ACS Publications. Retrieved January 27, 2026, from [Link]

• Method for producing ethyl acrylate. (n.d.). Google Patents. Retrieved January 27, 2026, from

• Organic Chemistry Williamson Ether Synthesis. (n.d.). University of Richmond. Retrieved January 27, 2026, from [Link]

• Process for production of ethyl acrylate. (n.d.). Google Patents. Retrieved January 27, 2026, from

• Williamson Ether Synthesis. (n.d.). Utah Tech University. Retrieved January 27, 2026, from [Link]

• Synthesis, characterization and fluorescence studies of novel bi-phenyl based acrylate and methacrylate. (n.d.). PubMed. Retrieved January 27, 2026, from [Link]

• Process for the preparation of acrylic polymers for pharmaceutical coatings. (n.d.). Google Patents. Retrieved January 27, 2026, from

• Measuring MeHQ (Polymerization Inhibitor). (n.d.). Applied Analytics. Retrieved January 27, 2026, from [Link]

• Strategies for the synthesis of acrylates. (n.d.). ResearchGate. Retrieved January 27, 2026, from [Link]

• The Role of Hydroquinone Monomethyl Ether in the Stabilization of Acrylic Acid. (2009). ResearchGate. Retrieved January 27, 2026, from [Link]

• Effect of polymerization inhibitors on the outcome. (n.d.). ResearchGate. Retrieved January 27, 2026, from [Link]

• Experimental and Kinetic Study of Esterification of Acrylic Acid with Ethanol Using Homogeneous Catalyst. (2016). ResearchGate. Retrieved January 27, 2026, from [Link]

• Inhibition of acrylate polymerization. (n.d.). Google Patents. Retrieved January 27, 2026, from

• Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. (2021). National Institutes of Health. Retrieved January 27, 2026, from [Link]

• State of the Art in Dual-Curing Acrylate Systems. (2018). National Institutes of Health. Retrieved January 27, 2026, from [Link]

• Production of ethyl acrylate. (n.d.). Google Patents. Retrieved January 27, 2026, from

• Esterification of Acrylic Acid with Different Alcohols Catalyzed by Zirconia Supported Tungstophosphoric Acid. (2015). ResearchGate. Retrieved January 27, 2026, from [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (2025). Organic Syntheses. Retrieved January 27, 2026, from [Link]

• What is MEHQ? Everything You Need to Know About Monomethyl Ether of Hydroquinone. (2025). Silver Fern Chemical Inc. Retrieved January 27, 2026, from [Link]

• Chemistry of 3-hydroxy-2-aryl acrylate: syntheses, mechanisms, and applications. (n.d.). Royal Society of Chemistry. Retrieved January 27, 2026, from [Link]

• Determination of two acrylates in environmental water by high performance liquid chromatography. (2021). E3S Web of Conferences. Retrieved January 27, 2026, from [Link]

• United States Patent (10) Patent No.: US 8,985,753 B2. (n.d.). Google APIs. Retrieved January 27, 2026, from [Link]

• What is the classification and mechanism of polymerization inhibitors? (2022, December 30). Longchang Chemical. Retrieved January 27, 2026, from [Link]

• SUPPORTING INFORMATION. (n.d.). The Royal Society of Chemistry. Retrieved January 27, 2026, from [Link]

• Chemoselective Polymerization of 2-(Methacryloyloxy)ethyl Acrylate Enabled by B(C6F5)3-Stabilized s-cis and s-trans Monomer Conformations. (2025). ChemRxiv. Retrieved January 27, 2026, from [Link]

• Purifying Low-Volume Polymer Libraries with Gel Filtration Columns. (n.d.). Sites@Rutgers. Retrieved January 27, 2026, from [Link]

• Synthesis of Acrylate Dual-Tone Resists and the Effect of Their Molecular Weight on Lithography Performance and Mechanism: An Investigation. (2023). MDPI. Retrieved January 27, 2026, from [Link]

• ETHYL-2-(1-HYDROXY-2-OXO-1-PHENYLPROPYL)-ACRYLATE - Optional[13C NMR]. (n.d.). Chemical Register. Retrieved January 27, 2026, from [Link]

Sources

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• 2. community.wvu.edu [community.wvu.edu]
• 3. scholarship.richmond.edu [scholarship.richmond.edu]
• 4. US5380790A - Process for the preparation of acrylic polymers for pharmaceutical coatings - Google Patents [patents.google.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Synthesis Solutions | Hydroquinone Monomethyl Ether - MEHQ [barentz-na.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. US3816267A - Inhibition of acrylate polymerization - Google Patents [patents.google.com]
• 10. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. orgsyn.org [orgsyn.org]
• 12. cactus.utahtech.edu [cactus.utahtech.edu]
• 13. e3s-conferences.org [e3s-conferences.org]

Technical Support Center: Purification of 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate

Welcome to the technical support center for the purification of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate. This guide is designed for researchers, scientists, and professionals in drug development and materials science who are working with this monomer. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address challenges you may encounter during the purification process. Our goal is to provide you with the expertise and practical insights needed to achieve high-purity 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate for your critical applications.

Frequently Asked Questions (FAQs)

Here are some common questions we receive regarding the purification of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate:

Q1: What are the most common impurities in crude 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate?

A1: The primary impurities often stem from the synthesis process. These can include unreacted starting materials such as 2-([1,1'-Biphenyl]-2-yloxy)ethanol and acrylic acid, as well as byproducts from side reactions.[1][2] Residual catalysts and polymerization inhibitors from the reaction mixture may also be present.

Q2: Why is it crucial to use a polymerization inhibitor during the purification of this monomer?

A2: Acrylate monomers, including 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, are susceptible to spontaneous polymerization, especially when heated.[3] An inhibitor, such as hydroquinone (HQ) or its methyl ether (MEHQ), is essential to prevent the loss of your product and to avoid the formation of solid polymer that can complicate the purification process and damage equipment.[3]

Q3: What analytical techniques are recommended for assessing the purity of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate?

A3: To ensure the quality of your purified product, a combination of analytical methods is recommended:

• High-Performance Liquid Chromatography (HPLC): Ideal for quantifying the purity of the monomer and detecting non-volatile impurities.[3][4]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying volatile impurities and residual solvents.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical structure of the desired product and can reveal the presence of structurally similar impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Verifies the presence of the characteristic functional groups of the acrylate ester and the absence of starting materials.

Q4: How should I store purified 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate?

A4: The purified monomer should be stored in a cool, dark, and dry environment.[6] It is best kept in an amber-colored, tightly sealed container under an atmosphere of air (oxygen is required for many common inhibitors to be effective) to prevent polymerization.[7] For long-term storage, the addition of a stabilizer like MEHQ is recommended.[8]

Detailed Purification Protocols

The choice of purification method depends on the nature and quantity of the impurities present in the crude product. Below are detailed protocols for common and effective techniques.

Protocol 1: Aqueous Workup for Removal of Acidic Impurities

This initial step is crucial for removing unreacted acrylic acid and any acidic catalysts.

Experimental Protocol:

• Dissolve the crude 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate in a water-immiscible organic solvent, such as ethyl acetate or dichloromethane. The volume of the solvent should be sufficient to ensure the product is fully dissolved.

• Transfer the solution to a separatory funnel.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This will neutralize and extract the acidic impurities into the aqueous layer. You may observe gas evolution (CO₂) during this step.

• Gently swirl and vent the separatory funnel frequently to release the pressure.

• Separate the aqueous layer and repeat the washing step until no more gas evolution is observed.

• Wash the organic layer with deionized water to remove any remaining bicarbonate and other water-soluble impurities.

• Finally, wash the organic layer with a saturated brine solution to facilitate the separation of the organic and aqueous layers and to remove excess water.

• Dry the organic layer over an anhydrous drying agent, such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filter off the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the crude, neutralized product.

Protocol 2: Column Chromatography for High-Purity Separation

Column chromatography is a highly effective method for separating the target monomer from non-volatile impurities and byproducts.

Experimental Protocol:

• Prepare a slurry of silica gel in a non-polar solvent, such as hexane.

• Carefully pack a chromatography column with the slurry, ensuring there are no air bubbles.

• Allow the silica gel to settle, and then drain the excess solvent until the solvent level is just above the top of the silica.

• Dissolve the crude, neutralized product from the aqueous workup in a minimal amount of a suitable solvent (e.g., dichloromethane or a mixture of hexane and ethyl acetate).

• Carefully load the sample onto the top of the silica gel column.

• Begin eluting the column with a non-polar solvent system (e.g., a gradient of ethyl acetate in hexane). The polarity of the eluent should be gradually increased to separate the compounds based on their affinity for the stationary phase.

• Collect fractions and monitor the separation using Thin Layer Chromatography (TLC).

• Combine the fractions containing the pure product.

• Remove the solvent under reduced pressure to obtain the purified 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Provides good resolution for compounds of moderate polarity.
Mobile Phase	Hexane/Ethyl Acetate Gradient	Allows for the separation of compounds with a range of polarities.
Gradient	Start with 100% Hexane, gradually increase to 10-20% Ethyl Acetate	The non-polar product will elute first, while more polar impurities will be retained longer.

Protocol 3: Vacuum Distillation for High-Boiling Point Monomers

Given the likely high boiling point of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, vacuum distillation is a suitable method for purification, especially on a larger scale.[9][10]

Experimental Protocol:

• Ensure all glassware is meticulously clean and dry to prevent premature polymerization.[3]

• To the distillation flask containing the crude product, add a non-volatile polymerization inhibitor such as hydroquinone.[3] Copper shavings can also be added to inhibit polymerization.[11]

• Assemble the vacuum distillation apparatus.

• Begin to slowly reduce the pressure to the desired level.

• Gradually heat the distillation flask in a heating mantle or oil bath.

• Collect the fraction that distills at the expected boiling point under the applied vacuum. It is advisable to collect a small forerun fraction to discard any low-boiling impurities.

• Once the desired product has been collected, turn off the heat and allow the system to cool before slowly reintroducing air.

Parameter	Recommendation	Rationale
Pressure	0.1 - 1.0 mmHg	Lowering the pressure significantly reduces the boiling point, preventing thermal decomposition.[9]
Temperature	Dependent on pressure, aim for a vapor temperature between 150-200°C	This range is a general guideline for high-boiling acrylates to achieve distillation without degradation.[10]
Inhibitor	Hydroquinone or MEHQ	Prevents polymerization at elevated temperatures.[3]

Troubleshooting Guide

This section addresses common problems encountered during the purification of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate and provides systematic solutions.

Problem 1: Low Yield After Purification

Possible Causes:

• Polymerization: The monomer may have polymerized during purification steps, especially if heat was applied without an inhibitor.

• Inefficient Extraction: Poor separation of layers during the aqueous workup can lead to loss of product.

• Product Adsorption: The product may have strongly adsorbed to the silica gel during column chromatography.

Suggested Solutions:

• Always add a polymerization inhibitor (e.g., hydroquinone) during steps involving heat.[3]

• Optimize the solvent system for extractions to ensure good partitioning of the product.

• If using column chromatography, consider a less polar solvent system for elution or switch to a different stationary phase like alumina.

Problem 2: Presence of Acidic Impurities in the Final Product

Possible Cause:

• Incomplete Neutralization: The washing steps with the basic solution may not have been sufficient to remove all the acidic impurities.

Suggested Solution:

• Wash the crude product with a dilute basic solution (e.g., 5% sodium bicarbonate) multiple times, ensuring thorough mixing.[3] Monitor the pH of the aqueous layer to confirm neutrality.

Problem 3: Monomer Polymerizes During Distillation

Possible Causes:

• High Temperature: The distillation temperature may be too high, promoting thermal polymerization.

• Lack of Inhibitor: An insufficient amount or absence of a polymerization inhibitor.

• Presence of Initiators: Contaminants on the glassware could be initiating polymerization.

Suggested Solutions:

• Use vacuum distillation to lower the boiling point of the monomer.[3][9]

• Ensure a non-volatile polymerization inhibitor is added to the distillation flask.[3]

• Thoroughly clean and dry all glassware before use.

Problem 4: Cloudy or Discolored Final Product

Possible Causes:

• Presence of Water: Residual water from the workup can cause cloudiness.

• Residual Impurities: The purification method may not have been effective at removing all colored impurities.

Suggested Solutions:

• Ensure the organic solution is thoroughly dried with a suitable drying agent (e.g., anhydrous magnesium sulfate) before solvent removal.[3]

• If the product is discolored, consider passing it through a short plug of activated carbon or alumina to remove colored impurities.

Visual Workflow and Troubleshooting Diagrams

The following diagrams, generated using DOT language, illustrate the recommended purification workflow and a decision tree for troubleshooting common issues.

Caption: Recommended purification workflow for 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate.

Caption: Troubleshooting decision tree for common purification issues.

References

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. EP0165529A1 - Process for producing phenyl methacrylate or acrylate - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. scitepress.org [scitepress.org]
• 6. 91442-24-9|2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate|BLD Pharm [bldpharm.com]
• 7. jamorin.com [jamorin.com]
• 8. sciedco.ca [sciedco.ca]
• 9. chem.rochester.edu [chem.rochester.edu]
• 10. US4983761A - Process for the preparation of high-boiling acrylates and methacrylates - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Mastering the Synthesis of Poly(2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate)

Welcome to the technical support center for the controlled polymerization of 2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate. This guide is designed for researchers, scientists, and drug development professionals who are working with this specialized monomer and aim to achieve precise control over its molecular weight and architecture. Here, we synthesize fundamental principles of polymer chemistry with practical, field-tested advice to help you navigate the nuances of your experiments.

Introduction: The Challenge and Opportunity of a Bulky Acrylate

Poly(2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate) is a polymer of significant interest due to the unique properties conferred by its bulky, aromatic side-chain. These properties make it a promising candidate for various applications, including advanced drug delivery systems and specialized coatings. However, the very features that make this polymer attractive also present challenges in achieving controlled polymerization. The steric hindrance from the biphenyl group can influence monomer reactivity, chain propagation, and the overall kinetics of the polymerization process.

This guide provides a comprehensive resource for troubleshooting common issues and answering frequently asked questions related to the synthesis of well-defined poly(2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate) using controlled radical polymerization (CRP) techniques, primarily focusing on Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization.

Frequently Asked Questions (FAQs)

General Polymerization Strategy

Q1: Which polymerization method is best suited for controlling the molecular weight of poly(2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate)?

A1: For achieving a well-controlled polymerization of acrylate monomers, including those with bulky side groups, Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization and Atom Transfer Radical Polymerization (ATRP) are the most suitable methods.[1] Both techniques allow for the synthesis of polymers with predetermined molecular weights and narrow molecular weight distributions (low polydispersity). The choice between RAFT and ATRP may depend on the specific functionalities desired in the final polymer and the experimental setup available.

• RAFT Polymerization: Offers excellent tolerance to a wide range of functional groups and solvents.[2] The selection of an appropriate RAFT agent is critical for successful polymerization.

• ATRP: Provides a robust method for controlled polymerization, but the catalyst system (copper complex) can be sensitive to impurities and oxygen.[3]

Q2: How do I calculate the target molecular weight for my polymerization?

A2: The theoretical number-average molecular weight (Mn) can be calculated using the following formulas:

• For both RAFT and ATRP:

  • Mn = ([Monomer] / [Initiator]) * Monomer Molecular Weight + Initiator Molecular Weight

  • Where:

    • [Monomer] is the initial molar concentration of the monomer.

    • [Initiator] is the initial molar concentration of the initiator.

    • The molecular weight of 2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate is 268.31 g/mol .[4][5]

It is important to note that the actual molecular weight may deviate from the theoretical value due to factors such as initiation efficiency and side reactions.

RAFT Polymerization Specifics

Q3: How do I choose the right RAFT agent for 2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate?

A3: The choice of RAFT agent is crucial for controlling the polymerization of acrylates. For acrylate monomers, dithiobenzoates and trithiocarbonates are generally effective. Given the bulky nature of the monomer, a RAFT agent that provides good control over acrylate polymerization is recommended. A common and effective choice for acrylates is 2-cyano-2-propyl dodecyl trithiocarbonate (CPDTC) or similar trithiocarbonates. The key is to have a leaving group (R-group) that is a good homolytic leaving group and a Z-group that appropriately activates the C=S bond towards radical addition.

Q4: What are the typical reaction conditions for RAFT polymerization of this monomer?

A4: While specific optimization is always necessary, a good starting point for the RAFT polymerization of an acrylate monomer like 2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate would be:

Parameter	Recommended Starting Condition	Rationale
Solvent	Toluene, Anisole, or Dioxane	These solvents are generally good for acrylate polymerizations and can solvate the growing polymer chains.
Initiator	AIBN (Azobisisobutyronitrile)	A common thermal initiator with a predictable decomposition rate at typical reaction temperatures.
Temperature	60-80 °C	This temperature range is suitable for the thermal decomposition of AIBN and promotes a reasonable rate of polymerization.
[Monomer]:[RAFT Agent]:[Initiator] Ratio	100 : 1 : 0.1 to 100 : 1 : 0.2	This ratio typically provides good control over molecular weight and a reasonable polymerization rate. The initiator concentration should be kept low to minimize termination reactions.[6]

ATRP Specifics

Q5: What is a suitable catalyst/initiator system for the ATRP of 2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate?

A5: A common and effective ATRP system for acrylate monomers involves a copper(I) halide catalyst with a nitrogen-based ligand and an alkyl halide initiator.

• Initiator: Ethyl α-bromoisobutyrate (EBiB) or methyl 2-bromopropionate are excellent choices as they mimic the structure of the propagating acrylate radical.

• Catalyst: Copper(I) bromide (CuBr) is a widely used catalyst.

• Ligand: N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) or Tris(2-pyridylmethyl)amine (TPMA) are common ligands that solubilize the copper catalyst and tune its reactivity.

Q6: Why is deoxygenation so critical in ATRP, and how do I do it effectively?

A6: Oxygen is detrimental to ATRP because it can oxidize the active Cu(I) catalyst to the inactive Cu(II) state, thereby halting the polymerization.[3] Effective deoxygenation is crucial for a successful ATRP. Common methods include:

• Freeze-Pump-Thaw Cycles: This is a highly effective method for removing dissolved oxygen. The reaction mixture is frozen in liquid nitrogen, a vacuum is applied, and then it is thawed. This cycle is typically repeated three to four times.

• Purging with an Inert Gas: Bubbling a stream of dry argon or nitrogen through the reaction mixture for at least 30-60 minutes can also effectively remove dissolved oxygen.

Troubleshooting Guide

Issue 1: High Polydispersity (PDI > 1.3)

A high polydispersity index (PDI) indicates a lack of control over the polymerization, resulting in polymer chains of varying lengths.

Potential Causes & Solutions:

• Cause: Impurities in the monomer, solvent, or initiator.

  • Solution: Purify the monomer by passing it through a column of basic alumina to remove the inhibitor. Ensure solvents are anhydrous and freshly distilled. Recrystallize the initiator if necessary.

• Cause (ATRP): Insufficient deoxygenation leading to catalyst deactivation.

  • Solution: Improve your deoxygenation technique. Use freeze-pump-thaw cycles for more sensitive reactions.

• Cause (RAFT): Inappropriate RAFT agent or initiator concentration.

  • Solution: Ensure the chosen RAFT agent is suitable for acrylates. A high initiator concentration can lead to an excess of primary radicals, causing termination reactions.[6] Reduce the initiator-to-RAFT agent ratio.

• Cause: High monomer conversion.

  • Solution: At very high conversions, side reactions such as chain transfer to polymer can become more prevalent, leading to branching and a broadening of the molecular weight distribution.[7] Consider stopping the reaction at a lower conversion (e.g., 50-70%) to maintain a low PDI.

Workflow for Diagnosing High Polydispersity

Caption: Troubleshooting workflow for high polydispersity.

Issue 2: Low or No Monomer Conversion

This indicates that the polymerization is not initiating or propagating effectively.

Potential Causes & Solutions:

• Cause: Presence of inhibitor in the monomer.

  • Solution: Ensure the inhibitor (typically MEHQ) has been removed from the monomer by passing it through a column of basic alumina.

• Cause (ATRP): Inactive catalyst.

  • Solution: Ensure the copper(I) source has not been oxidized. Use freshly purchased CuBr or purify it before use. Confirm the ligand is pure and dry.

• Cause (RAFT): Inefficient initiation.

  • Solution: Check the decomposition temperature of your initiator and ensure the reaction temperature is appropriate. Consider using a different initiator if necessary.

• Cause: Steric hindrance from the bulky biphenyl group.

  • Solution: The bulky side group may slow down the propagation rate. Increasing the reaction temperature (within a reasonable range to avoid side reactions) or reaction time may be necessary.

Logical Relationship for Low Conversion

Caption: Diagnosing the causes of low monomer conversion.

Issue 3: Bimodal or Multimodal Molecular Weight Distribution

This suggests the presence of multiple active species or termination pathways.

Potential Causes & Solutions:

• Cause: Impurities acting as initiators.

  • Solution: Rigorously purify all reagents.

• Cause: Chain transfer reactions.

  • Solution: Chain transfer to solvent or polymer can create new polymer chains with different molecular weights.[8] Choose a solvent with a low chain transfer constant. Running the polymerization at a lower temperature or to a lower conversion can also minimize these side reactions.

• Cause (RAFT): Slow pre-equilibrium.

  • Solution: If the initial addition of the propagating radical to the RAFT agent is slow, a population of chains formed by conventional free radical polymerization may grow, leading to a bimodal distribution. Ensure the chosen RAFT agent is appropriate for the monomer.

Experimental Protocols

General Monomer Purification

• Prepare a short column packed with basic alumina.

• Dissolve the 2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate monomer in a minimal amount of a suitable solvent (e.g., dichloromethane).

• Pass the monomer solution through the alumina column to remove the inhibitor (MEHQ).

• Remove the solvent under reduced pressure.

• Store the purified monomer at a low temperature (e.g., -20 °C) and use it within a short period.

Example RAFT Polymerization Protocol (Starting Point)

• In a Schlenk flask, combine 2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate (e.g., 100 equivalents), the chosen RAFT agent (e.g., CPDTC, 1 equivalent), and AIBN (e.g., 0.1 equivalents).

• Add the desired amount of anhydrous solvent (e.g., toluene).

• Subject the reaction mixture to three freeze-pump-thaw cycles.

• Backfill the flask with argon or nitrogen and place it in a preheated oil bath at the desired temperature (e.g., 70 °C).

• Monitor the reaction progress by taking aliquots at different time points and analyzing the monomer conversion by ¹H NMR and the molecular weight and PDI by gel permeation chromatography (GPC).

• To quench the polymerization, cool the reaction mixture to room temperature and expose it to air.[7]

• Precipitate the polymer by adding the reaction solution to a large excess of a non-solvent (e.g., cold methanol or hexane).

• Collect the polymer by filtration and dry it under vacuum.

Example ATRP Protocol (Starting Point)

• To a Schlenk flask, add CuBr (e.g., 1 equivalent) and a magnetic stir bar.

• Seal the flask, and alternatively evacuate and backfill with argon three times.

• Add the deoxygenated solvent (e.g., anisole), monomer (e.g., 100 equivalents), and ligand (e.g., PMDETA, 1 equivalent) via syringe.

• Stir the mixture until the copper complex forms (the solution should become colored and homogeneous).

• Add the initiator (e.g., EBiB, 1 equivalent) via syringe to start the polymerization.

• Place the flask in a thermostated oil bath at the desired temperature (e.g., 60 °C).

• Follow the reaction progress and work up the polymer as described in the RAFT protocol.

References

• Liu, G., Qiu, Q., Shen, W., & An, Z. (2011). Aqueous Dispersion Polymerization of 2-Methoxyethyl Acrylate for the Synthesis of Biocompatible Nanoparticles Using a Hydrophilic RAFT Polymer and a Redox Initiator. Macromolecules, 44(13), 5237-5245. [Link]

• Inoue, Y., et al. (2023). RAFT Synthesis and Characterization of Poly(Butyl-co-2-(N,N-Dimethylamino)Ethyl Acrylates)-block-Poly(Polyethylene Glycol Monomethyl Ether Acrylate) as a Photosensitizer Carrier for Photodynamic Therapy. Polymers, 15(11), 2569. [Link]

• PubChem. (n.d.). 2-(2-Phenylphenoxy)ethyl prop-2-enoate. Retrieved from [Link]

• ChemBK. (2024, April 9). 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate. Retrieved from [Link]

• Sirjoosingh, A., & Hlil, A. R. (2014). Theoretical Study of Chain Transfer to Solvent Reactions of Alkyl Acrylates. The Journal of Physical Chemistry A, 118(1), 13-22. [Link]

• Lacroix-Desmazes, P., et al. (2001). Controlled Free-Radical Polymerization of n-Butyl Acrylate by Reversible Addition−Fragmentation Chain Transfer in the Presence of tert-Butyl Dithiobenzoate. A Kinetic Study. Macromolecules, 34(25), 8866-8871. [Link]

• Zamfir, M., & Asua, J. M. (2014). Studies of atom transfer radical polymerization (ATRP) of acrylates by MALDI TOF mass spectrometry. Polymer Chemistry, 5(10), 3412-3421. [Link]

• Anastasaki, A., et al. (2016). Universal Conditions for the Controlled Polymerization of Acrylates, Methacrylates, and Styrene via Cu(0)-RDRP. Journal of the American Chemical Society, 138(22), 7081-7088. [Link]

• Ballard, N., & Asua, J. M. (2018). Radical polymerization of acrylic monomers: An overview. Progress in Polymer Science, 80, 1-28. [Link]

• Yara-Varón, E., et al. (2012). Synthesis of poly(ethyl acrylate-co-allyl acrylates) from acrylate mixtures prepared by a continuous solvent-free enzymatic process. RSC Advances, 2(24), 9230-9236. [Link]

• Davis, T. P., Haddleton, D. M., & Richards, S. N. (2002). Chain transfer agents and its use in polymer synthesis. U.S.

• Zhang, R., et al. (2016). Temperature-responsive copolymers without compositional drift by RAFT copolymerization of 2-(acryloyloxy)ethyl trimethylammonium chloride and 2-(diethylamino)ethyl acrylate. Polymer Chemistry, 7(44), 6784-6795. [Link]

• Parkatzidis, K., et al. (2021). Tailoring polymer dispersity by mixing ATRP initiators. Polymer Chemistry, 12(40), 5789-5795. [Link]

• Brandl, F., & Barner-Kowollik, C. (2021). Self-Initiated Butyl Acrylate Polymerizations in Bulk and in Solution Monitored By In-Line Techniques. Macromolecules, 54(13), 6069-6081. [Link]

• Howdle, S. M., et al. (2014). Chain transfer to solvent in the radical polymerization of structurally diverse acrylamide monomers using straight-chain and branched alcohols as solvents. Polymer Chemistry, 5(11), 3559-3568. [Link]

• Ortyl, J., et al. (2023). Influence of Methacrylate and Vinyl Monomers on Radical Bulk Photopolymerization Process and Properties of Epoxy-Acrylate Structural Adhesives. Materials, 16(4), 1500. [Link]

• Rolland, M., et al. (2021). Controlling dispersity in aqueous atom transfer radical polymerization: rapid and quantitative synthesis of one-pot block copolymers. Chemical Science, 12(40), 13467-13474. [Link]

• Cunningham, M. F., & Armes, S. P. (2014). Scheme 1 RAFT synthesis of poly[2-(dimethylamino)ethyl methacrylate]... ResearchGate. [Link]

• Busico, V., & Cipullo, R. (2021). Chain Transfer to Solvent and Monomer in Early Transition Metal Catalyzed Olefin Polymerization: Mechanisms and Implications for Catalysis. Catalysts, 11(2), 227. [Link]

• Chemistry For Everyone. (2023, August 22). What Is The Acrylate Polymerization Process? [Video]. YouTube. [Link]

• Boyer, C., et al. (2013). End Group Modification of Poly(acrylates) Obtained via ATRP: A User Guide. Macromolecules, 46(14), 5441-5454. [Link]

• Anastasaki, A., et al. (2024). Hydrophilic Poly(meth)acrylates by Controlled Radical Branching Polymerization: Hyperbranching and Fragmentation. Macromolecules. [Link]

• Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization. Chemical Reviews, 101(9), 2921-2990. [Link]

• Matyjaszewski, K., et al. (2000). Polymerization of 2‐hydroxyethyl acrylate in bulk and solution by chemical initiator and by ATRP method. Polymer Bulletin, 44(1), 1-8. [Link]

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• 3. ATRP of Methyl Acrylate by Continuous Feeding of Activators Giving Polymers with Predictable End-Group Fidelity [mdpi.com]
• 4. 91442-24-9|2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate|BLD Pharm [bldpharm.com]
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solubility issues of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate in common solvents

This technical guide is designed for researchers, scientists, and professionals in drug development and materials science who are encountering solubility challenges with 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate. This document provides in-depth troubleshooting, experimental protocols, and foundational knowledge to overcome these issues.

Understanding the Molecule: A Quick Reference

2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate is a monomer used in the manufacturing of photosensitive chemicals, printing inks, and adhesives.[1] Its chemical structure, characterized by a bulky, non-polar biphenyl group and a polar acrylate moiety, presents a unique solubility profile that can be challenging to navigate.

Property	Value	Source
Molecular Formula	C₁₇H₁₆O₃	[2]
Molecular Weight	268.31 g/mol
Appearance	Colorless to light yellow clear liquid
Water Solubility	30 mg/L at 20°C
XLogP3-AA	4

Troubleshooting Guide & FAQs

This section addresses common solubility issues encountered during experiments with 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate.

Q1: Why is my 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate not dissolving in my chosen solvent?

The primary reason for poor solubility is a mismatch in polarity between the solute and the solvent, a principle encapsulated by the adage "like dissolves like."[3] 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate has both a large, non-polar aromatic component (the biphenyl group) and a polar ester group. The overall polarity of the molecule is dominated by the non-polar part, making it more soluble in non-polar or moderately polar solvents.

• Expert Insight: The bulky biphenyl group can also sterically hinder solvent molecules from effectively solvating the polar ester group, further complicating dissolution in highly polar solvents.

Q2: What are the best starting solvents for dissolving 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate?

Based on its structure and the general solubility of similar aromatic acrylate monomers, the following solvents are recommended as starting points. For many acrylic resins, ketones, esters, and lower boiling aromatics are effective solvents.[4]

Solvent Class	Recommended Solvents	Expected Solubility
Aromatic Hydrocarbons	Toluene, Xylene	High
Ketones	Acetone, Methyl Ethyl Ketone (MEK), 2-Heptanone (MAK)[5]	High
Esters	Ethyl Acetate, Butyl Acetate[5]	High
Chlorinated Solvents	Dichloromethane, Chloroform	High
Ethers	Tetrahydrofuran (THF)	Moderate to High
Polar Aprotic Solvents	N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Moderate
Alcohols	Methanol, Ethanol, Isopropanol	Low to Very Low
Alkanes	Hexane, Heptane	Low to Very Low
Water	Very Low (30 mg/L)

• Note: This table is a predictive guide based on chemical principles and data for analogous compounds. Experimental verification is crucial.

Q3: I'm observing an oily residue or incomplete dissolution even in a recommended solvent. What could be the cause?

Several factors beyond solvent choice can influence solubility:

• Purity of the Monomer: The presence of impurities or oligomers from synthesis or storage can reduce solubility. Verify the purity of your 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate using techniques like HPLC or NMR.

• Water Content in the Solvent: Trace amounts of water in your organic solvent can significantly decrease the solubility of hydrophobic compounds. Using anhydrous solvents is recommended.

• Temperature: For most solids dissolving in a liquid, solubility increases with temperature. Gentle warming and stirring can enhance the dissolution rate. However, be cautious with volatile solvents and the potential for thermal polymerization of the acrylate.

• Agitation: Insufficient mixing can lead to localized saturation of the solvent at the solute's surface. Ensure vigorous and continuous stirring.

Q4: How can I improve the solubility of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate in a solvent system for my formulation?

If you are constrained to a particular solvent system where solubility is poor, consider the following strategies:

• Co-solvents: Introducing a small amount of a "good" solvent (one in which the monomer is highly soluble) can significantly improve the overall solvating power of the mixture. For instance, adding a small percentage of toluene or THF to a less effective solvent can be beneficial.

• Temperature Adjustment: As mentioned, carefully increasing the temperature of the mixture can improve solubility. It is crucial to monitor for any signs of degradation or premature reaction.

• Sonication: Using an ultrasonic bath can provide the energy needed to break down solute-solute interactions and promote dissolution.

• Serial Dilution: For preparing dilute solutions in a poor solvent, first dissolve the compound in a small amount of a good solvent, and then dilute this stock solution with the final solvent.[6]

Experimental Protocol: Standardized Solubility Assessment

This protocol provides a systematic approach to determine the solubility of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate in various solvents.

Objective: To qualitatively and quantitatively assess the solubility of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate in a range of common laboratory solvents.

Materials:

• 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate

• A selection of solvents (e.g., Toluene, Acetone, Ethyl Acetate, Ethanol, Hexane, Water)

• Analytical balance

• Vortex mixer

• Small glass vials with caps

• Magnetic stirrer and stir bars

• Water bath or heating block

Procedure:

• Preparation: Label a series of vials for each solvent to be tested.

• Initial Screening (Qualitative): a. Add approximately 1 mL of each solvent to its respective vial. b. Add a small, precisely weighed amount (e.g., 10 mg) of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate to each vial. c. Cap the vials and vortex for 30 seconds. d. Visually inspect for complete dissolution. If dissolved, proceed to the quantitative assessment. If not, continue to the next step. e. Gently warm the vial in a water bath (e.g., to 40°C) and vortex again. Observe any changes in solubility.

• Quantitative Assessment (for soluble systems): a. To the vials where the initial 10 mg dissolved, continue adding pre-weighed aliquots of the monomer (e.g., in 10 mg increments). b. After each addition, vortex thoroughly until the solute is fully dissolved before adding the next aliquot. c. The point at which the monomer no longer dissolves and a saturated solution is formed represents the approximate solubility. d. Record the total mass of the monomer dissolved in the 1 mL of solvent to express solubility in mg/mL.

Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing solubility issues with 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate.

Caption: A step-by-step workflow for troubleshooting solubility issues.

References

• Prechem. (n.d.). PREC Investigates Acrylic Resin Solubility in Different Solvents. Retrieved from [Link]

• Pelucchi, M., et al. (2022). Towards Predictive Models of Acrylates Free Radical Polymerization in Solution: The Key Role of Solvent-induced Cage Effects. ChemRxiv. Retrieved from [Link]

• Rai, P. K., et al. (2010). Prediction of Hildebrand Solubility Parameters of Acrylate and Methacrylate Monomers and Their Mixtures by Molecular Simulation. Journal of Applied Polymer Science.

• Reddit. (2022). How to tackle compound solubility issue. r/labrats. Retrieved from [Link]

• Gantrade Corporation. (n.d.). Applications of 2-Ethylhexyl Acrylate (2-EHA). Retrieved from [Link]

• Bomar. (2022). Introduction to UV Formulations. Retrieved from [Link]

• ResearchGate. (2020). Properties and Applications of Acrylates. Retrieved from [Link]

• Varshney, S. K., & Hautekeer, J. P. (1995). Anionic polymerization of (meth)acrylate esters in the presence of stabilizers of active centres.

• PubChem. (n.d.). 2-(2-Phenylphenoxy)ethyl prop-2-enoate. Retrieved from [Link]

• Noren, G. K. (1997).

• University of Toronto. (n.d.). SOLVENTS FOR ULTRAVIOLET SPECTROPHOTOMETRY. Retrieved from [Link]

• Chemistry For Everyone. (2025). What Are UV Curable Adhesives?. YouTube. Retrieved from [Link]

• Alpha Chemical Co. (2023). Ethyl acrylate: Properties, Uses, and Benefits. Retrieved from [Link]

• Hulet, R. (2021). 4: Predicting the solubility of organic molecules. YouTube. Retrieved from [Link]

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• 2. 91442-24-9|2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate|BLD Pharm [bldpharm.com]
• 3. Page loading... [guidechem.com]
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• 6. Acrylates - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]

Reference Data & Comparative Studies

A Comparative Spectroscopic Guide to the Structural Validation of 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate

This guide provides a comprehensive comparison of spectroscopic techniques for the structural validation of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate. Designed for researchers, scientists, and professionals in drug development, this document delves into the practical application and theoretical underpinnings of Fourier-Transform Infrared (FT-IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). Each section offers a detailed protocol, an in-depth analysis of expected experimental data, and a comparative assessment of what each technique reveals about the molecule's structure.

The structural integrity of a molecule is paramount in scientific research and development. In the context of novel materials and pharmaceuticals, even minor deviations in the expected chemical structure can lead to significant changes in efficacy, safety, and overall performance. 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, with its combination of an acrylate moiety, a flexible ethyl ether linkage, and a rigid biphenyl group, presents a unique set of spectroscopic features. This guide will systematically explore these features to provide a robust framework for its structural confirmation.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Probing Functional Groups

FT-IR spectroscopy is a powerful, non-destructive technique that identifies functional groups within a molecule by measuring the absorption of infrared radiation.[1] Molecular bonds vibrate at specific frequencies, and when the frequency of the infrared radiation matches the vibrational frequency of a bond, absorption occurs.[2] This results in a unique spectral fingerprint that is characteristic of the molecule.

For 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, FT-IR is instrumental in rapidly confirming the presence of the key acrylate and biphenyl ether functionalities. The most prominent and informative absorptions are expected in the mid-infrared region (4000-400 cm⁻¹).

Expected FT-IR Spectral Data:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale
~3100-3000	C-H Stretch	Aromatic (Biphenyl) & Vinylic (Acrylate)	The C-H stretching vibrations of the sp² hybridized carbons in the aromatic rings and the vinyl group of the acrylate typically appear in this region.
~2950-2850	C-H Stretch	Aliphatic (Ethyl)	The symmetric and asymmetric stretching vibrations of the sp³ hybridized carbons in the ethyl linker.
~1725	C=O Stretch	Ester (Acrylate)	This is a strong, characteristic absorption for the carbonyl group of the ester in the acrylate moiety.[3]
~1635	C=C Stretch	Vinylic (Acrylate)	This absorption, corresponding to the carbon-carbon double bond of the acrylate group, is a key indicator of this functionality.[4]
~1600 & ~1480	C=C Stretch	Aromatic (Biphenyl)	These two absorptions are characteristic of the carbon-carbon stretching vibrations within the aromatic rings of the biphenyl group.
~1240 & ~1180	C-O Stretch	Ester (Acrylate) & Ether	These strong bands arise from the C-O stretching vibrations of the ester and the aryl ether linkage.[4]
~750	C-H Bend	Aromatic (ortho-disubstituted)	This out-of-plane bending vibration is characteristic of the ortho-disubstitution pattern on one of the biphenyl rings.

Experimental Protocol: FT-IR Analysis

• Sample Preparation: A small drop of neat 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate liquid is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

• Instrument Setup: The FT-IR spectrometer is purged with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference. A background spectrum of the clean salt plates is collected.

• Data Acquisition: The sample is placed in the spectrometer's sample compartment, and the infrared spectrum is recorded. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The resulting interferogram is subjected to a Fourier transform to generate the final spectrum of absorbance or transmittance versus wavenumber.

dot graph { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; "IR Source" -> "Interferometer" -> "Sample" -> "Detector" -> "Computer (FT)"; "Interferometer" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Sample" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Computer (FT)" [fillcolor="#34A853", fontcolor="#FFFFFF"]; } caption: "FT-IR Spectroscopy Workflow."

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is arguably the most powerful tool for elucidating the detailed structure of an organic molecule.[5][6] It is based on the principle that atomic nuclei with a non-zero spin, such as ¹H and ¹³C, behave like tiny magnets.[7] When placed in a strong external magnetic field, these nuclei can align with or against the field, creating distinct energy levels. The absorption of radiofrequency energy causes transitions between these levels, and the precise frequency required for this transition (the chemical shift) is highly sensitive to the local electronic environment of the nucleus.

¹H NMR Spectroscopy

¹H NMR provides information about the number of different types of protons in a molecule, their relative numbers (through integration), and their connectivity (through spin-spin coupling). For 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, the ¹H NMR spectrum will reveal the distinct signals for the vinyl, ethyl, and aromatic protons.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Proton Assignment	Rationale
~8.0-7.2	Multiplet	9H	Aromatic (Biphenyl)	The nine protons of the biphenyl group will appear as a complex multiplet in the aromatic region. The ortho-substitution will lead to overlapping signals.
~6.4	Doublet of Doublets	1H	Vinylic (=CH₂)	One of the terminal vinyl protons, split by the other two vinyl protons.
~6.1	Doublet of Doublets	1H	Vinylic (-CH=)	The internal vinyl proton, coupled to the two terminal vinyl protons.
~5.8	Doublet of Doublets	1H	Vinylic (=CH₂)	The other terminal vinyl proton.
~4.5	Triplet	2H	O-CH₂ (Ester)	The methylene group adjacent to the ester oxygen is deshielded and will appear as a triplet due to coupling with the adjacent methylene group.
~4.2	Triplet	2H	O-CH₂ (Ether)	The methylene group adjacent to the ether oxygen is also deshielded and will appear as a triplet.

¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides information about the different types of carbon atoms in a molecule. Due to the low natural abundance of the ¹³C isotope, the spectra are typically acquired with proton decoupling, resulting in a spectrum of singlets, where each peak corresponds to a unique carbon environment.

Chemical Shift (δ, ppm)	Carbon Assignment	Rationale
~166	C=O (Ester)	The carbonyl carbon of the ester is highly deshielded.
~156-127	Aromatic (Biphenyl)	The twelve carbons of the biphenyl group will appear in the aromatic region. The chemical shifts will vary depending on their position and substitution.
~131	=CH₂ (Vinylic)	The terminal carbon of the vinyl group.
~128	-CH= (Vinylic)	The internal carbon of the vinyl group.
~67	O-CH₂ (Ether)	The carbon of the methylene group attached to the ether oxygen.
~63	O-CH₂ (Ester)	The carbon of the methylene group attached to the ester oxygen.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Approximately 10-20 mg of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate is dissolved in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. A small amount of tetramethylsilane (TMS) may be added as an internal standard (δ = 0 ppm).

• Instrument Setup: The NMR tube is placed in the spectrometer. The magnetic field is shimmed to achieve homogeneity.

• Data Acquisition: For ¹H NMR, a standard pulse sequence is used. For ¹³C NMR, a proton-decoupled pulse sequence is employed. A sufficient number of scans are acquired to obtain a good signal-to-noise ratio.

• Data Processing: The free induction decay (FID) is Fourier transformed, and the resulting spectrum is phased and baseline corrected. Chemical shifts are referenced to the residual solvent peak or TMS.

dot graph { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; "Sample in CDCl₃" -> "NMR Spectrometer" -> "FID Signal" -> "Computer (FT)" -> "NMR Spectrum"; "NMR Spectrometer" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "FID Signal" [fillcolor="#FBBC05", fontcolor="#202124"]; "Computer (FT)" [fillcolor="#34A853", fontcolor="#FFFFFF"]; } caption: "NMR Spectroscopy Workflow."

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions.[8] The process involves ionizing the sample, separating the resulting ions based on their m/z, and detecting them.[9] For structural elucidation, "hard" ionization techniques like Electron Ionization (EI) are often used, which cause the molecular ion to fragment in a predictable manner.[10] The fragmentation pattern provides valuable information about the molecule's structure.

For 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate (Molecular Weight: 268.31 g/mol ), the mass spectrum will show a molecular ion peak (M⁺) and a series of fragment ions that correspond to the cleavage of specific bonds.

Predicted Mass Spectrometry Fragmentation:

m/z	Fragment Ion	Rationale for Formation
268	[C₁₇H₁₆O₃]⁺˙	Molecular Ion (M⁺)
199	[C₁₂H₉O-CH₂CH₂]⁺	Loss of the acrylate group (•CO₂CH=CH₂)
170	[C₁₂H₁₀O]⁺˙	Biphenyl-2-ol radical cation from cleavage of the ether bond.
169	[C₁₂H₉O]⁺	2-Biphenyloxide cation.
152	[C₁₂H₈]⁺˙	Biphenylene radical cation, a common fragment from biphenyl compounds.
99	[CH₂=CHCO₂CH₂CH₂]⁺	The 2-hydroxyethyl acrylate cation.
55	[CH₂=CHCO]⁺	Acryloyl cation.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: A dilute solution of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate in a volatile solvent (e.g., methanol or dichloromethane) is introduced into the mass spectrometer, often via direct infusion or coupled to a gas chromatograph (GC-MS).

• Ionization: The sample is vaporized and then ionized, typically using an electron ionization (EI) source.

• Mass Analysis: The resulting ions are accelerated and separated by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

dot graph { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; "Sample" -> "Ion Source (EI)" -> "Mass Analyzer" -> "Detector" -> "Mass Spectrum"; "Ion Source (EI)" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Mass Analyzer" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Detector" [fillcolor="#FBBC05", fontcolor="#202124"]; } caption: "Mass Spectrometry Workflow."

Comparative Analysis and Conclusion

Each spectroscopic technique provides a unique and complementary piece of the structural puzzle for 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate.

• FT-IR offers a rapid and straightforward confirmation of the presence of key functional groups, particularly the acrylate's carbonyl and vinyl moieties, and the aromatic biphenyl system. It is an excellent initial screening tool.

• NMR (¹H and ¹³C) provides the most detailed structural information, mapping out the complete carbon-hydrogen framework of the molecule. The chemical shifts, integrations, and coupling patterns in the ¹H NMR, along with the unique carbon signals in the ¹³C NMR, allow for an unambiguous confirmation of the connectivity of the atoms.

• Mass Spectrometry confirms the molecular weight of the compound and, through its fragmentation pattern, corroborates the presence of the major structural subunits, such as the biphenyl ether and the ethyl acrylate portions.

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A Comparative Guide to Poly(2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate): Benchmarking for Advanced Optical and Dielectric Applications

Welcome to a comprehensive technical guide designed for researchers, scientists, and drug development professionals. This document provides a deep dive into the anticipated properties of poly(2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate), a polymer with significant potential in advanced material applications. Due to the nascent stage of research on this specific polymer, this guide establishes a predictive benchmark by comparing its expected performance against well-characterized acrylate polymers: the industry-standard poly(methyl methacrylate) (PMMA) and the aromatic poly(benzyl methacrylate) (PBMA). Our analysis is grounded in established structure-property relationships within polymer science, offering a robust framework for anticipating the performance of this novel material.

Introduction: The Promise of Aromatic Acrylates

The relentless pursuit of materials with enhanced optical and dielectric properties is a cornerstone of innovation in fields ranging from microelectronics to advanced drug delivery systems. Polyacrylates are a versatile class of polymers known for their excellent optical clarity, durability, and tunable properties.[1] The incorporation of aromatic moieties into the polymer side chains can significantly enhance properties such as refractive index and dielectric performance.[2] Poly(2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate) features a bulky, polarizable biphenyl group, which is anticipated to impart a unique combination of high refractive index, desirable dielectric characteristics, and specific thermal and mechanical behavior. This guide will explore these predicted properties in the context of established benchmarks.

Molecular Architecture and its Implications

The properties of a polymer are intrinsically linked to its molecular structure. Here, we visualize the monomer units of our target polymer and the selected benchmarks to understand the structural basis for their performance characteristics.

Caption: A typical workflow for free-radical polymerization.

Protocol:

• Dissolve the monomer, 2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate, and a radical initiator such as azobisisobutyronitrile (AIBN) in an appropriate solvent like toluene in a reaction flask.

• Purge the solution with an inert gas (e.g., nitrogen or argon) to remove oxygen, which can inhibit polymerization.

• Heat the reaction mixture to the appropriate temperature (typically 60-80 °C for AIBN) and maintain for a set period (e.g., 24 hours).

• After polymerization, precipitate the polymer by pouring the cooled reaction mixture into a non-solvent, such as methanol.

• Collect the precipitated polymer by filtration, wash with fresh non-solvent, and dry under vacuum to a constant weight.

Property Characterization Workflow

A systematic approach is necessary to characterize the synthesized polymer.

Caption: A comprehensive workflow for polymer characterization.

Detailed Methodologies:

• Molecular Weight Determination (GPC): Gel permeation chromatography is used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymer.

• Structural Analysis (NMR & FTIR): ¹H and ¹³C NMR spectroscopy confirm the polymer's chemical structure, while FTIR spectroscopy identifies the characteristic functional groups.

• Thermal Analysis (DSC & TGA): DSC is used to measure the glass transition temperature (Tg). TGA determines the polymer's thermal stability by measuring weight loss as a function of temperature.

• Optical Characterization (Refractometry): The refractive index of thin films of the polymer can be measured using an Abbe refractometer.

• Dielectric Analysis (Dielectric Spectroscopy): The dielectric constant and dielectric loss are measured over a range of frequencies using a dielectric analyzer.

• Mechanical Testing (Tensile Testing): Thin films of the polymer are subjected to tensile testing to determine properties such as Young's modulus, tensile strength, and elongation at break.

Conclusion and Future Outlook

While experimental data for poly(2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate) is not yet available, a thorough analysis of its molecular structure in comparison to well-understood benchmark polymers allows for robust predictions of its properties. The presence of the biphenyl side group strongly suggests that this polymer will exhibit a high refractive index, a moderately high dielectric constant, enhanced thermal stability, and a rigid mechanical profile. These characteristics make it a promising candidate for applications in high-performance optics, advanced electronic components, and potentially as a specialty coating material.

The experimental protocols outlined in this guide provide a clear roadmap for the synthesis and comprehensive characterization of this novel polymer. Future research should focus on validating these predicted properties and exploring the influence of molecular weight and processing conditions on the final material performance. The insights gained from such studies will be invaluable for unlocking the full potential of poly(2-([1,1'-biphenyl]-2-yloxy)ethyl acrylate) in cutting-edge technological applications.

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A Comparative Guide to High Refractive Index Monomers: Alternatives to 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of advanced optical materials, the selection of a high refractive index (RI) monomer is a critical decision that dictates the performance and characteristics of the final polymer. While 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate serves as a notable monomer in this class, a comprehensive understanding of its alternatives is essential for optimizing material properties for specific applications, from ophthalmic lenses to advanced photonic devices. This guide provides an in-depth comparison of viable alternatives, grounded in experimental data and an exploration of the underlying structure-property relationships.

The Principle of High Refractive Index: A Molecular Perspective

The refractive index of a polymer is fundamentally governed by the molar refractivity and the molar volume of its constituent monomers.[1] High molar refractivity, which is a measure of the total polarizability of a molecule, is the primary driver for a high refractive index.[2] Consequently, monomers incorporating moieties with high electron density and polarizability, such as aromatic rings, sulfur atoms, and halogens, tend to exhibit elevated refractive indices.[3] This principle forms the basis for the design and selection of high RI monomers.

The Benchmark: 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate

To establish a baseline for comparison, we first consider the properties of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate. This monomer's structure, featuring a biphenyl group, provides a significant aromatic character, contributing to its notable refractive index.

Property	Value	Source
Molecular Formula	C₁₇H₁₆O₃	[4]
Molecular Weight	268.31 g/mol	[1][4]
Physical State	Liquid	[1]
Predicted Refractive Index (n_D)	1.550	[5]
Specific Gravity (20/20)	1.13	[1][6]

Promising Alternatives to 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate

Several classes of monomers present compelling alternatives, each with a unique profile of advantages and trade-offs.

Fluorene-Containing Acrylates

Fluorene-based monomers are renowned for their high refractive indices and excellent thermal stability, stemming from the rigid and highly aromatic fluorenyl group.[8] A prime example is 9,9-Bis[4-(2-hydroxyethoxy)phenyl]fluorene diacrylate, which boasts a significantly higher refractive index than our benchmark.

Sulfur-Containing Acrylates

The incorporation of sulfur into the monomer structure is a well-established strategy for increasing the refractive index.[9] Sulfur's high molar refraction, as compared to carbon, leads to a substantial enhancement in the polymer's RI.[2] Polymers derived from sulfur-containing acrylates can achieve refractive indices in the range of 1.55 to 1.70.[10] However, a potential drawback of some sulfur-containing monomers can be their characteristic odor and a tendency for yellowing.[11]

Brominated Acrylates

Halogenation, particularly with bromine, is another effective method for elevating the refractive index. The high atomic number and polarizability of bromine atoms significantly contribute to the molar refractivity. However, the use of halogenated compounds is facing increasing environmental scrutiny, which may limit their application in certain sectors.[11]

Comparative Performance Data

The following table summarizes the key performance indicators for a selection of alternative high refractive index monomers, providing a direct comparison with our benchmark.

Monomer	Type	Refractive Index (n_D)	Abbe Number	Viscosity (cP)	Key Advantages	Potential Drawbacks
2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate	Biphenyl Acrylate	~1.550 (predicted)[5]	N/A	N/A	Good aromatic character	Limited public data
9,9-Bis[4-(2-hydroxyethoxy)phenyl]fluorene diacrylate	Fluorene Acrylate	1.622[12]	N/A	N/A	High RI, good thermal stability	Higher cost
Polymer from sulfur-containing methacrylate	Sulfur-containing	1.624–1.725 (for homopolymer)[3]	~30[3]	N/A	Very high RI	Potential for odor and yellowing[11]
Aromatic Urethane Acrylate Oligomers	Urethane Acrylate	1.58 (liquid)[11]	N/A	Formulation dependent	Good optical transparency, compatibility	Oligomeric nature may affect processing

Experimental Protocols for Characterization

To ensure the validity and reproducibility of comparative data, standardized experimental protocols are paramount.

Measurement of Refractive Index

The refractive index of liquid monomers is most commonly and accurately measured using an Abbe refractometer.

Workflow for Refractive Index Measurement

Caption: Standard workflow for measuring the refractive index of a liquid monomer using an Abbe refractometer.

Causality Behind Experimental Choices:

• Calibration: Calibration with a known standard is crucial for ensuring the accuracy of the measurements.

• Temperature Control: The refractive index is temperature-dependent; therefore, maintaining a constant temperature (typically 20°C or 25°C) is essential for consistent results.

• Monochromatic Light Source: Using a monochromatic light source, such as a sodium lamp (D-line, 589 nm), prevents chromatic dispersion from affecting the reading.

Measurement of Viscosity

The viscosity of liquid monomers can be determined using a variety of viscometers, with the Ubbelohde type being a common choice for its accuracy.

Experimental Protocol for Viscosity Measurement:

• Preparation: The viscometer must be thoroughly cleaned and dried. The monomer sample should be equilibrated to the desired measurement temperature.

• Sample Loading: The monomer is introduced into the viscometer's filling tube to the indicated marks.

• Measurement: The monomer is drawn up into the capillary tube by suction. The time it takes for the liquid to flow between two calibrated marks is measured.

• Calculation: The kinematic viscosity is calculated by multiplying the flow time by the viscometer's calibration constant. The dynamic viscosity can then be determined by multiplying the kinematic viscosity by the density of the monomer.

Structure-Property Relationships: A Visual Guide

Caption: The impact of different functional groups on the refractive index and other key properties of acrylate monomers.

Conclusion and Future Outlook

The selection of a high refractive index monomer is a multifaceted decision that requires a careful balance of optical performance, physical properties, and, increasingly, environmental considerations. While 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate provides a solid foundation with its aromatic structure, alternatives based on fluorene and sulfur offer pathways to significantly higher refractive indices.

For researchers and developers, the key is to align the monomer's characteristics with the specific demands of the application. For applications requiring the highest possible refractive index, sulfur-containing monomers are a strong choice, provided that potential issues with odor and color can be managed. Fluorene-based acrylates offer a compelling balance of high refractive index and thermal stability. As the field of optical materials continues to evolve, the development of novel monomers with high refractive indices, low dispersion, and favorable processing characteristics will remain a critical area of research.

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A Senior Application Scientist's Guide to the Cross-Verification of Analytical Data for 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation and purity assessment of novel chemical entities are paramount. This guide provides an in-depth technical comparison and cross-verification strategy for the analytical data of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate , a specialized monomer with applications in polymer and materials science. We will explore a multi-technique approach, grounded in scientific integrity, to build a self-validating system for its characterization. As a practical comparison, we will contrast its analytical data with that of a structurally related, yet simpler monomer, Phenoxyethyl acrylate (PEA) .

The Imperative of Cross-Verification in Chemical Analysis

Comparative Physicochemical Properties

A foundational step in any analytical comparison is the examination of basic physicochemical properties. These values, while seemingly simple, are direct consequences of the underlying molecular structure and can offer initial points of differentiation.

Property	2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate	Phenoxyethyl acrylate (PEA)	Structural Rationale for Differences
CAS Number	91442-24-9	48145-04-6	N/A
Molecular Formula	C₁₇H₁₆O₃[1][2]	C₁₁H₁₂O₃	The additional phenyl ring in the target molecule accounts for the C₆H₄ difference.
Molecular Weight	268.31 g/mol [1]	192.21 g/mol	The biphenyl group significantly increases the molecular mass compared to the single phenyl group in PEA.
Appearance	Liquid[3]	Clear, colorless liquid[4]	Both are liquids at room temperature, indicating that the addition of the second phenyl ring does not dramatically alter the melting point to a solid state.
Boiling Point	Not readily available	132 °C[5]	The higher molecular weight and increased van der Waals forces of the biphenyl moiety would predict a significantly higher boiling point for the target compound.
Purity (Typical)	>90.0% (HPLC)	>93.0% (GC)	Purity is batch-dependent but is typically high for both monomers as required for polymerization applications.

Orthogonal Analytical Techniques for Structural Elucidation and Purity Assessment

The following sections detail the experimental protocols and expected analytical data for 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, with a comparative analysis against Phenoxyethyl acrylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each nucleus, allowing for the precise mapping of the molecular framework.

• Sample Preparation: Accurately weigh approximately 10-20 mg of the analyte and dissolve it in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The choice of solvent is critical to avoid signal overlap with the analyte.

• Instrumentation: Utilize a high-resolution NMR spectrometer, typically operating at a frequency of 400 MHz or higher for ¹H NMR, to ensure adequate signal dispersion.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Due to the low natural abundance of ¹³C, a greater number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

The ¹H NMR spectrum provides a quantitative map of the protons in a molecule. The chemical shift (δ) indicates the electronic environment, the integration gives the relative number of protons, and the splitting pattern (multiplicity) reveals the number of neighboring protons.

Expected ¹H NMR Data for 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate (Predicted)

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Acrylate (CH₂=)	~5.8 - 6.5	dd, dd	2H	The two geminal protons of the acrylate group will be diastereotopic and will appear as doublets of doublets due to coupling with each other and the trans/cis proton.
Acrylate (=CH)	~6.1 - 6.2	dd	1H	This proton will be a doublet of doublets due to coupling with the two geminal protons.
-O-CH₂-CH₂-O-	~4.2 - 4.5	m	4H	The two methylene groups will likely be multiplets, influenced by their proximity to the oxygen atoms and the aromatic system.
Biphenyl (Ar-H)	~6.9 - 7.6	m	9H	The nine aromatic protons of the biphenyl group will appear as a complex multiplet in the aromatic region.

Comparative ¹H NMR Data for Phenoxyethyl acrylate (PEA)

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
Acrylate (CH₂=)	~5.8 - 6.4	dd, dd	2H
Acrylate (=CH)	~6.1	dd	1H
-O-CH₂-CH₂-O-	~4.2, ~4.4	t, t	4H
Phenyl (Ar-H)	~6.9 - 7.3	m	5H

Key Differences and Insights:

• The most significant difference will be in the aromatic region, with an integration of 9H for the biphenyl compound versus 5H for the phenoxy compound.

• The complexity of the aromatic signals will be greater for 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate due to the more complex spin system of the biphenyl group.

¹³C NMR spectroscopy provides a signal for each unique carbon atom in the molecule, offering a direct count of the non-equivalent carbons and information about their hybridization and electronic environment.

Expected ¹³C NMR Data for 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate (Predicted)

Carbon	Chemical Shift (δ, ppm)	Rationale
C=O (Ester)	~166	Typical for an α,β-unsaturated ester carbonyl.
Biphenyl (Ar-C)	~112 - 157	A complex set of signals corresponding to the 12 aromatic carbons of the biphenyl group.
Acrylate (CH₂=)	~128	The terminal vinyl carbon.
Acrylate (=CH)	~131	The internal vinyl carbon.
-O-CH₂-CH₂-O-	~63 - 68	The two methylene carbons adjacent to oxygen atoms.

Comparative ¹³C NMR Data for Phenoxyethyl acrylate (PEA)

Carbon	Chemical Shift (δ, ppm)
C=O (Ester)	~166
Phenyl (Ar-C)	~114 - 158
Acrylate (CH₂=)	~128
Acrylate (=CH)	~131
-O-CH₂-CH₂-O-	~63, ~65

Key Differences and Insights:

• The ¹³C NMR spectrum of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate will exhibit more signals in the aromatic region due to the greater number of unique carbon environments in the biphenyl system compared to the single phenyl ring of PEA.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Probing Functional Groups

FT-IR spectroscopy is a rapid and sensitive technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation.

• Sample Preparation: For liquid samples, a small drop can be placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates to create a thin film. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a drop of the liquid is placed directly onto the ATR crystal.

• Instrumentation: Use a standard FT-IR spectrometer.

• Data Acquisition: Acquire the spectrum, typically over the range of 4000 to 400 cm⁻¹. A background spectrum of the empty sample holder or clean ATR crystal should be collected and subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands and correlate them with specific functional groups.

Expected FT-IR Data for 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate (Predicted)

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3100-3000	C-H stretch	Aromatic & Vinylic
~2950-2850	C-H stretch	Aliphatic (CH₂)
~1725	C=O stretch	α,β-Unsaturated Ester
~1635	C=C stretch	Acrylate
~1600, ~1480	C=C stretch	Aromatic Ring
~1250	C-O stretch	Ester & Ether
~750, ~700	C-H bend	Aromatic (ortho-disubstituted)

Comparative FT-IR Data for Phenoxyethyl acrylate (PEA)

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3100-3000	C-H stretch	Aromatic & Vinylic
~2950-2850	C-H stretch	Aliphatic (CH₂)
~1720	C=O stretch	α,β-Unsaturated Ester
~1636	C=C stretch	Acrylate
~1600, ~1490	C=C stretch	Aromatic Ring
~1240	C-O stretch	Ester & Ether
~750, ~690	C-H bend	Aromatic (monosubstituted)

Key Differences and Insights:

• The FT-IR spectra of both compounds will be broadly similar due to the presence of the same core functional groups (acrylate, ether, aromatic).

• Subtle differences in the "fingerprint region" (below 1500 cm⁻¹) can be expected due to the different substitution patterns of the aromatic rings (ortho-disubstituted biphenyl vs. monosubstituted phenyl). Specifically, the C-H out-of-plane bending vibrations will differ.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of a compound and, through fragmentation analysis, offers clues about its structure.

• Sample Preparation: Prepare a dilute solution of the analyte in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize a mass spectrometer with an appropriate ionization source, such as Electrospray Ionization (ESI) or Electron Impact (EI). High-resolution mass spectrometry (HRMS) is preferred for obtaining the exact mass.

• Data Acquisition: Infuse the sample solution into the ion source and acquire the mass spectrum. For fragmentation analysis (MS/MS), the molecular ion of interest is isolated and subjected to collision-induced dissociation (CID).

• Data Analysis: Determine the mass of the molecular ion ([M+H]⁺, [M+Na]⁺, or M⁺• depending on the ionization method). Analyze the fragmentation pattern to identify characteristic neutral losses and fragment ions.

Expected Mass Spectrometry Data for 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate

• Molecular Ion: A prominent peak corresponding to the molecular weight (e.g., [M+H]⁺ at m/z 269.1172 for C₁₇H₁₇O₃⁺ in HRMS).

• Key Fragments (Predicted):

  • Loss of the acrylate group (-C₃H₃O₂) leading to a fragment of the biphenyl ether portion.

  • Cleavage of the ether linkage.

  • Fragments characteristic of the biphenyl core.

Comparative Mass Spectrometry Data for Phenoxyethyl acrylate (PEA)

• Molecular Ion: A peak corresponding to the molecular weight (e.g., [M+H]⁺ at m/z 193.0859 for C₁₁H₁₃O₃⁺ in HRMS).

• Key Fragments:

  • Loss of the acrylate group.

  • Cleavage of the ether linkage, potentially leading to a phenoxy radical cation.

  • Fragments characteristic of the phenyl group.

Key Differences and Insights:

• The molecular ion peak will be the most definitive differentiator, with a mass difference of 76.04 Da corresponding to the additional C₆H₄ unit in the target compound.

• The fragmentation patterns will share similarities due to the common acrylate and ether linkages, but the fragments containing the aromatic portion will differ in mass.

Visualizing the Cross-Verification Workflow

The synergy between these analytical techniques can be visualized as a logical workflow, where each step provides data that is cross-verified by the others.

Caption: A workflow diagram illustrating the cross-verification of analytical data.

Logical Relationship of Analytical Techniques

The relationship between these techniques is not hierarchical but symbiotic. Each technique provides a piece of the puzzle, and their combined data creates a complete and validated picture of the molecule.

Caption: The synergistic relationship between different analytical techniques.

Conclusion

The comprehensive characterization of a molecule such as 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate necessitates a multi-faceted analytical approach. By systematically applying NMR, FT-IR, and Mass Spectrometry, and comparing the data to a known analogue like Phenoxyethyl acrylate, we can build a robust, self-validating dossier of its chemical identity and purity. This cross-verification strategy not only ensures the quality of the material for its intended application but also embodies the principles of scientific rigor and trustworthiness that are the bedrock of research and development.

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A Comparative Guide to Purity Assessment of Synthesized 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate

For researchers, scientists, and drug development professionals, the purity of a monomer is not a trivial detail; it is the cornerstone of predictable polymer synthesis, formulation stability, and, ultimately, the safety and efficacy of the final product. The monomer 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, with its unique biphenyl moiety, is of growing interest in the development of advanced polymers for applications ranging from photosensitive materials to specialized drug delivery systems.[1][2] Its high refractive index and hydrophobicity make it a valuable building block, but these same properties necessitate a rigorous and multi-faceted approach to purity assessment.

This guide provides an in-depth comparison of essential analytical techniques for verifying the purity of synthesized 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate. We will move beyond simple procedural lists to explore the causality behind methodological choices, ensuring a self-validating and robust analytical strategy.

The Genesis of Impurities: A Synthetic Perspective

Understanding potential impurities begins with the synthesis route. A common pathway to 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate is the esterification of 2-([1,1'-biphenyl]-2-yloxy)ethanol with acryloyl chloride or acrylic acid. This context immediately informs our analytical strategy, pointing to several classes of potential impurities:

• Unreacted Starting Materials: Residual 2-([1,1'-biphenyl]-2-yloxy)ethanol or acrylic acid.

• Solvents: Residual solvents from synthesis and purification steps (e.g., toluene, heptane, cyclohexane).[3]

• By-products: Small amounts of polymers formed prematurely, or products of side-reactions like Michael addition.

• Degradation Products: Acrylates can be sensitive to heat and light, potentially leading to oligomers or polymers.[4]

A comprehensive purity assessment, therefore, must be capable of identifying and quantifying these diverse chemical entities.

A Comparative Overview of Analytical Techniques

No single technique provides a complete purity profile. A synergistic approach, leveraging the strengths of multiple methods, is essential. The choice of technique is dictated by the specific question being asked—are we confirming identity, quantifying known impurities, or searching for unknown volatiles?

Technique	Primary Application	Strengths	Limitations
High-Performance Liquid Chromatography (HPLC)	Purity quantification and impurity profiling.	High sensitivity and accuracy for non-volatile impurities; ideal for purity assays (% area).[4][5]	Requires a UV-active chromophore (present in this molecule); may not detect non-UV active impurities.
Nuclear Magnetic Resonance (¹H NMR) Spectroscopy	Definitive structural confirmation and identification of proton-bearing impurities.	Provides unambiguous structural information; can quantify impurities relative to the main compound if signals are resolved.[6][7]	Lower sensitivity for trace impurities (<0.1%) compared to chromatographic methods.
Fourier-Transform Infrared (FT-IR) Spectroscopy	Functional group confirmation.	Fast and simple confirmation of synthesis success (e.g., appearance of ester C=O, disappearance of alcohol O-H).[8][9]	Primarily qualitative; not well-suited for quantifying minor components in a mixture.
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification of volatile and semi-volatile impurities.	Excellent for detecting residual solvents and low molecular weight by-products.[10]	High inlet temperatures can induce polymerization of the acrylate monomer, potentially skewing results.[4]
Mass Spectrometry (MS)	Molecular weight confirmation.	Provides precise mass-to-charge ratio, confirming the molecular formula of the synthesized product.[11]	Typically coupled with a separation technique (LC or GC) for purity analysis.

Detailed Methodologies & Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Quantitative Purity

Expertise & Rationale: HPLC is the workhorse for purity determination of acrylate monomers.[12][13][14] Its operation at ambient temperature circumvents the risk of thermal polymerization inherent to GC.[4] For 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, the biphenyl system provides a strong chromophore, making UV detection highly effective. A gradient elution method is chosen to ensure that both the relatively non-polar product and any more polar (e.g., acrylic acid) or less polar (e.g., non-polar by-products) impurities are resolved and eluted efficiently.

Experimental Workflow for HPLC Analysis

Caption: Workflow for HPLC purity assessment.

Step-by-Step Protocol:

• Standard/Sample Preparation: Accurately weigh approximately 10 mg of the synthesized product into a 10 mL volumetric flask. Dissolve and dilute to the mark with acetonitrile (ACN).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile (ACN)

  • Gradient: Start at 50% B, ramp to 95% B over 15 minutes, hold for 5 minutes, return to 50% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: Diode Array Detector (DAD) or UV detector at 254 nm.

• Data Analysis: Purity is calculated using the area normalization method. The area of the main product peak is divided by the total area of all peaks and multiplied by 100.

Expected Data Summary:

Peak ID	Expected Retention Time (min)	Potential Identity	Typical Area % (for a >98% pure sample)
1	~3.5	Acrylic Acid	< 0.1%
2	~6.8	2-([1,1'-Biphenyl]-2-yloxy)ethanol	< 0.5%
3	~12.2	2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate	>98.0%
4	>15.0	Oligomers/By-products	< 1.0%

¹H NMR Spectroscopy for Structural Verification

Expertise & Rationale: While HPLC confirms purity, it doesn't definitively confirm structure. ¹H NMR is the gold standard for structural elucidation. It provides a unique fingerprint of the molecule, allowing for verification of the target structure and the identification of proton-containing impurities whose signals do not overlap with the product's signals.

Experimental Workflow for ¹H NMR Analysis

Caption: Workflow for ¹H NMR structural verification.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 5-10 mg of the synthesized product in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher spectrometer.

• Data Analysis: Process the spectrum (phasing, baseline correction). Integrate all signals and assign them to the corresponding protons in the structure. Check for unexpected signals that may indicate impurities.

Expected ¹H NMR Signal Assignments (in CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.50-7.20	m	9H	Aromatic protons (biphenyl)
~6.45	dd	1H	Vinyl proton (trans to C=O)
~6.15	dd	1H	Vinyl proton (geminal)
~5.85	dd	1H	Vinyl proton (cis to C=O)
~4.40	t	2H	-O-CH₂ -CH₂-O-
~4.20	t	2H	-O-CH₂-CH₂ -O-

The absence of a broad singlet corresponding to a hydroxyl (-OH) proton confirms the complete consumption of the starting alcohol.

FT-IR Spectroscopy for Functional Group Confirmation

Expertise & Rationale: FT-IR is a rapid and indispensable tool for confirming the success of a chemical transformation.[15][16] In this synthesis, the key transformation is the formation of an ester from an alcohol and an acryloyl group. FT-IR allows for the direct observation of the disappearance of the broad O-H stretch from the starting alcohol and the appearance of the strong C=O stretch of the newly formed acrylate ester.

Step-by-Step Protocol:

• Sample Preparation: Apply a thin film of the liquid sample directly onto the diamond crystal of an ATR-FTIR spectrometer.

• Data Acquisition: Collect the spectrum, typically from 4000 to 600 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands.

Key FT-IR Bands:

Wavenumber (cm⁻¹)	Vibration	Significance
~3060-3030	Aromatic C-H stretch	Confirms biphenyl group
~2950-2850	Aliphatic C-H stretch	Confirms ethyl linker
~1725	C=O stretch (ester)	Confirms successful esterification
~1635	C=C stretch (vinyl)	Confirms acrylate group
~1250 & ~1180	C-O stretch (ester/ether)	Confirms ester and ether linkages

A clean spectrum should be free of a broad band around 3500-3200 cm⁻¹, which would indicate the presence of the unreacted alcohol starting material.[9]

Alternative Monomers in Drug Development

In pharmaceutical applications, polymers derived from acrylates are often used for coatings or as matrices for controlled drug release.[17] Alternatives to 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate might include simpler monomers like poly(ethyl acrylate) or functionalized monomers designed for specific pH-dependent solubility, such as the Eudragit® family of polymers, which are copolymers of methacrylic acid and ethyl acrylate.[18]

The purity assessment for these alternatives follows the same fundamental principles. For instance, assessing the purity of ethyl acrylate would still heavily rely on GC-MS for volatile impurities and HPLC for oligomeric content. For copolymers like Eudragit®, the challenge shifts from monomer purity to confirming the comonomer ratio, a task for which NMR spectroscopy is exceptionally well-suited.[8]

Conclusion: An Integrated Strategy for Purity Validation

Assessing the purity of a specialized monomer like 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate is a critical step in ensuring research and development outcomes are reliable and reproducible. A robust validation strategy is not reliant on a single measurement but is a composite picture painted by several orthogonal techniques.

• HPLC serves as the primary tool for quantitative purity assessment.

• ¹H NMR provides the definitive confirmation of the molecular structure.

• FT-IR offers a rapid and effective check for the presence of key functional groups, confirming the chemical transformation was successful.

• GC-MS should be used judiciously to identify volatile impurities like residual solvents.

By integrating these methods, researchers can proceed with confidence, knowing that their starting material meets the stringent quality requirements demanded in advanced materials and pharmaceutical development.

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A Senior Application Scientist's Guide to Achieving Reproducible Polymerization of 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel materials with tailored properties, the synthesis of well-defined polymers is paramount. For researchers in drug development and advanced materials, 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate stands out as a monomer of interest due to the unique optical, thermal, and mechanical properties imparted by its bulky, aromatic biphenyl moiety. However, the very features that make this monomer attractive also present significant challenges to achieving reproducible polymerization results. This guide provides an in-depth comparison of polymerization techniques and offers field-proven insights to ensure the consistent and predictable synthesis of poly(2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate).

The Challenge of Reproducibility in Acrylate Polymerization

The free-radical polymerization of acrylates is a widely used and versatile technique. However, it is often plagued by a lack of control over molar mass, broad molecular weight distributions (high dispersity, Đ), and a high degree of branching, leading to poor reproducibility.[1][2] These issues are exacerbated in the case of monomers with bulky side groups, such as 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, which can influence the polymerization kinetics and the final polymer architecture.[3]

Conventional free-radical polymerization is a rapid and highly exothermic process, making it sensitive to small variations in reaction conditions.[4] The termination of growing polymer chains occurs primarily through bimolecular recombination or disproportionation, which are diffusion-controlled processes.[5] This leads to a statistical distribution of chain lengths and a lack of control over the final polymer structure. For applications in drug delivery and advanced materials, where precise control over polymer properties is critical, this lack of reproducibility is a significant drawback.

To overcome these limitations, controlled radical polymerization (CRP) techniques have emerged as powerful tools for the synthesis of well-defined polymers.[6] These methods introduce a dynamic equilibrium between active and dormant polymer chains, allowing for a much slower and more controlled growth process.[7] This results in polymers with predictable molecular weights, narrow molecular weight distributions, and well-defined architectures.[8]

A Comparative Analysis of Polymerization Techniques

The choice of polymerization technique is the most critical factor in achieving reproducible results for the synthesis of poly(2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate). This section provides a comparative overview of the most relevant methods: conventional free-radical polymerization (FRP), Atom Transfer Radical Polymerization (ATRP), and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization.

Polymerization Technique	Control over Molecular Weight	Dispersity (Đ)	Reproducibility	Key Considerations
Free-Radical Polymerization (FRP)	Poor	High (>1.5)	Low	Simple setup, but sensitive to reaction conditions. Prone to side reactions and gelation.[1][4]
Atom Transfer Radical Polymerization (ATRP)	Excellent	Low (typically <1.3)	High	Requires a metal catalyst (typically copper), which may need to be removed from the final product. Sensitive to oxygen.[3][9]
Reversible Addition-Fragmentation chain-Transfer (RAFT) Polymerization	Excellent	Low (typically <1.3)	High	Metal-free, tolerant to a wider range of functional groups and reaction conditions. Requires a RAFT agent.[8][9]
Photopolymerization	Varies	Varies	Moderate to High	Can be combined with CRP techniques for enhanced temporal and spatial control. Sensitive to photoinitiator concentration and light intensity.[10][11]

The Case for Controlled Radical Polymerization

For a monomer like 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate, where the bulky side group can influence reactivity, CRP methods offer a significant advantage. Both ATRP and RAFT provide excellent control over the polymerization process, leading to highly reproducible results.[8] The choice between ATRP and RAFT often comes down to specific experimental constraints and the desired polymer architecture. While ATRP is a well-established and robust technique, the need for a metal catalyst can be a drawback for certain applications, particularly in the biomedical field.[9] RAFT, being a metal-free system, offers greater flexibility and is often the preferred choice for the synthesis of functional polymers.[9]

Key Factors Influencing Reproducibility

Beyond the choice of polymerization technique, several other factors can significantly impact the reproducibility of your results. Careful attention to these details is crucial for consistent outcomes.

• Monomer Purity: The presence of impurities in the monomer can have a profound effect on the polymerization kinetics and the properties of the resulting polymer. It is essential to use highly purified monomer, free from inhibitors and other contaminants.[2]

• Initiator and Catalyst/RAFT Agent: The choice and concentration of the initiator (for all techniques) and the catalyst or RAFT agent (for CRP) are critical for controlling the polymerization rate and the molecular weight of the polymer.

• Solvent: The choice of solvent can influence the solubility of the monomer and polymer, as well as the kinetics of the polymerization.[12]

• Temperature: Temperature control is crucial, as it affects the rates of initiation, propagation, and termination.

• Oxygen: Oxygen is a potent inhibitor of radical polymerizations and must be rigorously excluded from the reaction mixture, especially in ATRP.[13]

Recommended Experimental Protocol: RAFT Polymerization

Given its versatility and metal-free nature, RAFT polymerization is the recommended method for achieving reproducible polymerization of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate. The following is a detailed, step-by-step protocol that can be adapted for your specific needs.

Materials

• 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate (purified by passing through a column of basic alumina to remove inhibitor)

• RAFT agent (e.g., 2-cyano-2-propyl dodecyl trithiocarbonate)

• Initiator (e.g., Azobisisobutyronitrile, AIBN)

• Anhydrous solvent (e.g., toluene or anisole)

• Schlenk flask and other appropriate glassware for air-free techniques

• Nitrogen or Argon source

Experimental Workflow

Caption: Experimental workflow for the RAFT polymerization of 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate.

Step-by-Step Methodology

• Monomer Purification: Pass 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate through a short column of basic alumina to remove the inhibitor.

• Reaction Setup: In a Schlenk flask equipped with a magnetic stir bar, add the purified monomer, RAFT agent, and initiator in the desired molar ratios. Add the anhydrous solvent.

• Degassing: Subject the reaction mixture to at least three freeze-pump-thaw cycles to remove dissolved oxygen.

• Polymerization: Place the flask in a preheated oil bath at the desired reaction temperature (e.g., 70 °C for AIBN) and stir.

• Monitoring: At timed intervals, take aliquots from the reaction mixture using a degassed syringe to monitor monomer conversion by ¹H NMR or GC.

• Termination: Once the desired conversion is reached, terminate the polymerization by cooling the reaction mixture to room temperature and exposing it to air.

• Purification: Precipitate the polymer by adding the reaction mixture dropwise to a large excess of a non-solvent (e.g., cold methanol). Filter and wash the polymer.

• Drying: Dry the polymer under vacuum until a constant weight is achieved.

Characterization of Poly(2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate)

Thorough characterization of the resulting polymer is essential to confirm the success of the polymerization and to ensure reproducibility.

• Gel Permeation Chromatography (GPC): GPC is the primary technique for determining the molecular weight (Mn, Mw) and dispersity (Đ) of the polymer.[14] For poly(2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate), a suitable eluent would be tetrahydrofuran (THF).[15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the polymer structure and to determine the monomer conversion.[16] The disappearance of the vinyl proton signals of the monomer and the appearance of the broad signals of the polymer backbone are indicative of successful polymerization.

• Differential Scanning Calorimetry (DSC): DSC is used to determine the glass transition temperature (Tg) of the polymer, which is an important thermal property.

Conclusion

Achieving reproducible polymerization results for 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate is attainable through the careful selection of a controlled radical polymerization technique, such as RAFT, and meticulous attention to experimental details. By understanding the factors that influence polymerization kinetics and by implementing a robust and well-characterized experimental protocol, researchers can consistently synthesize well-defined polymers with the desired properties for their advanced applications.

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